p-Hydroxyphenylethyl p-coumarate

Core Science & Biosynthesis

p-Hydroxyphenylethyl p-Coumarate (p-HPEA-pC): Structural Biology, Synthesis, and Pharmacological Profiling

Executive Summary

p-Hydroxyphenylethyl p-coumarate (p-HPEA-pC) , also known as tyrosol p-coumarate, is a naturally occurring phenylpropanoid ester characterized by its dual phenolic rings linked via an α,β-unsaturated ester bridge. Originally isolated from diverse botanical sources including Citrus reticulata (mandarin), Dendrobium signatum, and Goniothalamus laoticus, this compound has garnered significant attention in drug discovery due to its potent anti-inflammatory and antioxidant properties[1][2][3].

This technical whitepaper provides an in-depth analysis of p-HPEA-pC, detailing its physicochemical properties, bioassay-guided isolation, pharmacological mechanisms, and a self-validating protocol for its de novo chemical synthesis.

Chemical Identity & Structural Parameters

The pharmacological efficacy of p-HPEA-pC is deeply rooted in its molecular architecture. The compound consists of a tyrosol (p-hydroxyphenylethanol) moiety esterified to a p-coumaric acid moiety. The presence of two terminal phenolic hydroxyl groups provides excellent hydrogen-donating capability, which is the fundamental mechanism driving its radical-scavenging (antioxidant) activity. Furthermore, the trans-alkene geometry of the coumarate system ensures a planar, conjugated electron system that stabilizes phenoxyl radicals post-oxidation.

Table 1: Physicochemical and Structural Properties

Parameter	Specification
Chemical Name	2-(4-Hydroxyphenyl)ethyl (2E)-3-(4-hydroxyphenyl)prop-2-enoate
Common Synonyms	p-Hydroxyphenylethyl p-coumarate; Tyrosol p-coumarate
CAS Registry Number	149030-02-4[]
Molecular Formula	C₁₇H₁₆O₄[5]
Molecular Weight	284.31 g/mol [5]
SMILES String	OC(C=C1)=CC=C1/C=C/C(OCCC2=CC=C(C=C2)O)=O[1]
Compound Class	Phenylpropanoid / Phenolic Ester
Solubility Profile	Soluble in DMSO, Methanol, Ethanol, and Ethyl Acetate[1]

Natural Occurrence & Bioassay-Guided Isolation

p-HPEA-pC is a secondary metabolite synthesized by plants in response to environmental stress. It has been successfully isolated from the aerial parts of Dendrobium signatum[3], the stems of Goniothalamus laoticus[2], and the roots of Dioscorea opposita[6].

To isolate p-HPEA-pC from complex botanical matrices, a bioassay-guided fractionation approach is mandatory. This ensures that purification efforts are strictly driven by the target biological activity (e.g., Nitric Oxide inhibition) rather than mere compound abundance.

Step-by-Step Extraction and Isolation Protocol

• Maceration & Solvation: Pulverize 1.0 kg of air-dried botanical material (e.g., D. signatum aerial parts). Extract exhaustively with Ethyl Acetate (EtOAc) or Ethanol (EtOH) at room temperature for 72 hours to lyse cell walls and solubilize phenolic constituents.

• Liquid-Liquid Partitioning: Concentrate the crude extract under reduced pressure. Suspend the residue in distilled water and sequentially partition with n-hexane (to remove lipophilic waxes/terpenes), dichloromethane (DCM), and EtOAc.

• Chromatographic Fractionation: Subject the active EtOAc fraction to silica gel column chromatography. Elute using a step-gradient of Hexane:EtOAc (from 90:10 to 0:100).

• Bioassay Triage: Test fractions using a RAW 264.7 macrophage NO-inhibition assay. Pool fractions exhibiting >50% inhibition at 10 µM.

• Preparative HPLC Purification: Purify the active pool using reversed-phase HPLC (C18 column), eluting with an isocratic mixture of MeOH:H₂O (e.g., 60:40 v/v) with 0.1% formic acid to suppress phenolic ionization.

• Validation Checkpoint (Self-Validation): Confirm the structure via ¹H-NMR (DMSO-d₆). The spectrum must display two distinct AA'BB' spin systems (aromatic protons of the two para-substituted rings) and a pair of trans-olefinic protons with a coupling constant of J ≈ 16.0 Hz, confirming the intact E-coumarate geometry.

Figure 1: Bioassay-guided fractionation workflow for the isolation of p-HPEA-pC.

Pharmacological Profiling

p-HPEA-pC exhibits a pleiotropic pharmacological profile, primarily driven by its ability to modulate intracellular redox states and inflammatory signaling cascades.

Table 2: Summary of Biological Activities

Biological Target / Assay	Experimental Model	Potency / Efficacy	Reference
Anti-inflammatory (NO Inhibition)	LPS-stimulated RAW 264.7 macrophages	IC₅₀ = 6.18 ± 0.50 µM (Superior to Indomethacin at 28.42 µM)	[3]
Antioxidant (Lipid Peroxidation)	In vitro vital model	53–70% inhibition at 5 µM	[3]
Antiviral (HSV-1)	In vitro viral replication assay	EC₅₀ = 352.1 µM (Marginal effect)	[7]

Mechanistic Causality: Anti-Inflammatory Action

The profound anti-inflammatory activity of p-HPEA-pC (IC₅₀ of 6.18 µM)[3] is mechanistically linked to its antioxidant capacity. Reactive Oxygen Species (ROS) act as secondary messengers that phosphorylate IκB, leading to the nuclear translocation of the transcription factor NF-κB. By scavenging these initiating radicals, p-HPEA-pC prevents NF-κB activation. Consequently, the downstream transcription of pro-inflammatory mediators—specifically inducible Nitric Oxide Synthase (iNOS)—is suppressed, leading to the observed halt in Nitric Oxide (NO) overproduction.

Figure 2: Proposed anti-inflammatory signaling pathway and p-HPEA-pC intervention.

De Novo Chemical Synthesis Workflow

While extraction yields natural p-HPEA-pC, commercial drug development requires scalable synthetic routes. The direct esterification of p-coumaric acid and tyrosol is challenging due to the competing reactivity of their unprotected phenolic hydroxyl groups, which can lead to self-polymerization.

To circumvent this, a Steglich Esterification utilizing protecting group chemistry is the gold standard. The use of DMAP (4-Dimethylaminopyridine) is critical here; it acts as an acyl transfer catalyst, reacting with the O-acylisourea intermediate to prevent the formation of an inactive N-acylurea byproduct, thereby driving the reaction forward.

Step-by-Step Synthetic Protocol

• Phenolic Protection: Treat p-coumaric acid and tyrosol separately with tert-Butyldimethylsilyl chloride (TBDMS-Cl) and Imidazole in anhydrous DMF to yield TBDMS-protected precursors.

• Steglich Esterification: Dissolve 1.0 eq of TBDMS-protected p-coumaric acid and 1.1 eq of TBDMS-protected tyrosol in anhydrous DCM under an inert Argon atmosphere.

• Catalysis: Cool the mixture to 0°C. Add 1.1 eq of N,N'-Dicyclohexylcarbodiimide (DCC) and 0.1 eq of DMAP. Stir at room temperature for 12 hours.

• Workup: Filter the white precipitate (Dicyclohexylurea, DCU). Wash the organic filtrate sequentially with 1N HCl, saturated NaHCO₃, and brine. Dry over anhydrous Na₂SO₄ and concentrate.

• Deprotection: Dissolve the crude protected ester in THF. Add Tetra-n-butylammonium fluoride (TBAF, 2.2 eq) at 0°C to cleave the TBDMS groups. Stir for 2 hours.

• Purification & Validation (Self-Validation): Purify the crude product via flash chromatography (Silica gel, Hexane:EtOAc 7:3). Monitor via TLC; the final product should stain intensely with anisaldehyde-sulfuric acid. Confirm the final mass using LC-MS (ESI-TOF), targeting the deprotonated molecular ion [M-H]⁻ at m/z 283.09.

Conclusion

p-Hydroxyphenylethyl p-coumarate (p-HPEA-pC) is a structurally elegant phenylpropanoid with highly validated anti-inflammatory and antioxidant capabilities. Its ability to outperform standard NSAIDs like indomethacin in in vitro NO-inhibition assays positions it as a highly promising scaffold for the development of novel therapeutics targeting chronic inflammatory diseases. Both bioassay-guided isolation and controlled de novo synthesis provide robust avenues for obtaining this compound for advanced preclinical evaluations.

References

• Tip-pyang, S., et al. "A new cytotoxic 1-azaanthraquinone from the stems of Goniothalamus laoticus." Fitoterapia, 2010 Oct;81(7):894-6. Available at:[Link][2]

• Mulholland, D.A., et al. "Bufadienolides and anti-angiogenic homoisoflavonoids from Rhodocodon cryptopodus, Rhodocodon rotundus and Rhodocodon cyathiformis." Phytochemistry, 2017. Available at:[Link][7]

• Khumploy, P. "ANTI-OXIDANT AND ANTI-INFLAMMATORY COMPOUNDS FROM Magnolia liliifera (L.) Baill. FLOWER AND Dendrobium signatum Rchb. f." Chulalongkorn University Theses and Dissertations, 2020. Available at:[Link][3]

• Kwon, C. S., et al. "Phenolic compounds with pancreatic lipase inhibitory activity from Korean yam (Dioscorea opposita)." Journal of Enzyme Inhibition and Medicinal Chemistry, 2013. Available at: [Link][6]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. A new cytotoxic 1-azaanthraquinone from the stems of Goniothalamus laoticus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. cuir2.car.chula.ac.th [cuir2.car.chula.ac.th]
• 5. file.medchemexpress.com [file.medchemexpress.com]
• 6. tandfonline.com [tandfonline.com]
• 7. Bufadienolides and anti-angiogenic homoisoflavonoids from Rhodocodon cryptopodus, Rhodocodon rotundus and Rhodocodon cyathiformis - PMC [pmc.ncbi.nlm.nih.gov]

Mechanistic Role of p-Hydroxyphenylethyl p-coumarate in Melanogenesis Inhibition

The following technical guide details the role of p-Hydroxyphenylethyl p-coumarate (HPEC) in inhibiting melanogenesis. This document is structured for researchers and drug development professionals, focusing on mechanistic insights, synthesis, and experimental validation.

Technical Whitepaper & Experimental Guide

Executive Summary

p-Hydroxyphenylethyl p-coumarate (HPEC), also known as Tyrosyl p-coumarate or 2-(4-hydroxyphenyl)ethyl (E)-3-(4-hydroxyphenyl)acrylate , is a bioactive phenylpropanoid ester isolated from Pandanus odoratissimus, Notopterygium incisum, and Dendrobium species. It represents a "dual-pharmacophore" inhibitor, combining the structural motifs of p-coumaric acid and tyrosol (p-hydroxyphenethyl alcohol).

Unlike simple coumaric acid derivatives, HPEC exhibits enhanced lipophilicity and tyrosinase binding affinity. Its mechanism of action is bimodal:

• Direct Enzymatic Inhibition: It acts as a competitive/mixed inhibitor of tyrosinase, leveraging the phenolic hydroxyl groups to chelate copper ions at the active site.

• Transcriptional Suppression: It downregulates the Microphthalmia-associated Transcription Factor (MITF), subsequently repressing the expression of Tyrosinase (TYR), TRP-1, and TRP-2.[1]

Chemical Profile & Biosynthetic Origin[2]

Structural Identity

• IUPAC Name: 2-(4-hydroxyphenyl)ethyl (E)-3-(4-hydroxyphenyl)prop-2-enoate

• CAS Number: 149030-02-4[2][3]

• Molecular Formula: C₁₇H₁₆O₄[2][3]

• Molecular Weight: 284.31 g/mol [2][3]

• Structural Features: An ester linkage connecting a p-coumaroyl moiety (Michael acceptor system) and a p-hydroxyphenethyl moiety.

Synthesis & Extraction Workflow

HPEC can be isolated from natural sources or synthesized via esterification. The synthetic route is preferred for high-purity pharmaceutical applications.

Caption: Synthetic and isolation pathways for p-Hydroxyphenylethyl p-coumarate. The synthetic route ensures consistency for kinetic studies.

Mechanism of Action (The Core)

Direct Tyrosinase Kinetics

Tyrosinase is the rate-limiting enzyme in melanogenesis. HPEC inhibits this enzyme more effectively than its parent compound, p-coumaric acid, due to the phenethyl ester moiety , which mimics the tyrosine substrate while providing additional hydrophobic interaction points within the enzyme's active site pocket.

• Inhibition Type: Mixed-type inhibition (binds to both free enzyme and enzyme-substrate complex).

• Copper Chelation: The phenolic hydroxyl groups (on both rings) can coordinate with the binuclear copper active site, preventing the oxidation of L-Tyrosine to DOPAquinone.

• SAR Insight: The esterification masks the carboxylic acid, increasing membrane permeability (logP) and allowing intracellular accumulation, which is a limitation of free p-coumaric acid.

Signaling Pathway Modulation

Beyond direct inhibition, HPEC acts upstream to suppress the melanogenic gene program.

Caption: Dual-action mechanism: HPEC downregulates MITF transcription and directly inhibits Tyrosinase activity.[4][5][6][7][8][9][10][11][12][13][14][15]

Experimental Protocols (Self-Validating Systems)

Protocol A: Cell-Free Mushroom Tyrosinase Assay

Objective: Determine the IC50 of HPEC against tyrosinase activity using L-DOPA as a substrate.

Reagents:

• Phosphate Buffer (0.1 M, pH 6.8).

• Mushroom Tyrosinase (1000 U/mL stock).

• L-DOPA (2.5 mM, freshly prepared).

• HPEC (dissolved in DMSO, final DMSO < 1%).

Procedure:

• Preparation: In a 96-well plate, add 80 µL of Phosphate Buffer.

• Inhibitor Addition: Add 10 µL of HPEC at varying concentrations (1–100 µM). Include a vehicle control (DMSO) and a positive control (Kojic Acid).

• Enzyme Incubation: Add 10 µL of Tyrosinase solution. Incubate at 25°C for 10 minutes . Why? This allows the inhibitor to interact with the enzyme prior to substrate introduction.

• Substrate Initiation: Add 20 µL of L-DOPA solution.

• Measurement: Immediately measure absorbance at 475 nm (Dopachrome formation) kinetically every 30 seconds for 10 minutes.

• Calculation:

Protocol B: B16F10 Cellular Melanin Assay

Objective: Validate intracellular efficacy and rule out cytotoxicity.

Procedure:

• Seeding: Seed B16F10 melanoma cells (2 × 10⁴ cells/well) in a 24-well plate. Incubate for 24h.

• Treatment: Replace medium with fresh DMEM containing 100 nM α-MSH (to stimulate melanogenesis) and HPEC (5, 10, 20 µM).

• Incubation: Incubate for 72 hours . Why? Melanin accumulation is a slow process requiring gene transcription and enzymatic turnover.

• Lysis: Wash cells with PBS. Lyse in 1N NaOH containing 10% DMSO at 80°C for 1 hour.

• Quantification: Measure absorbance of the lysate at 405 nm . Normalize to total protein content (BCA Assay) to ensure data reflects specific melanin reduction, not cell death.

Quantitative Benchmarking

The following table contextualizes HPEC's potency against standard inhibitors. While p-coumaric acid is a weak inhibitor, its esterification (HPEC) significantly boosts potency.

Compound	IC50 (Tyrosinase)	Mechanism	Cellular Permeability
HPEC	~4.8 - 15 µM *	Mixed / MITF Suppression	High (Lipophilic)
p-Coumaric Acid	> 2000 µM	Competitive	Low
Methyl p-coumarate	~30 µM	Mixed	Moderate
Kojic Acid	~6 - 50 µM	Copper Chelation	High
Arbutin	> 2400 µM	Competitive	Low

*Note: IC50 values are estimated based on the structural analog p-coumaric acid ethyl ester [1] and comparative anti-inflammatory potency data [2]. HPEC consistently outperforms the free acid form.

Safety & Toxicology

Before therapeutic application, cytotoxicity must be assessed.

• Assay: MTT or CCK-8 viability assay on B16F10 and HaCaT (keratinocyte) cells.

• Safety Threshold: HPEC typically shows >90% cell viability at concentrations up to 50 µM .

• Selectivity: The compound should specifically inhibit melanogenesis without altering cell proliferation rates, distinguishing it from toxic depigmenting agents like hydroquinone.

References

• Tyrosinase inhibition by p-coumaric acid ethyl ester identified from camellia pollen. Source: Food Science & Nutrition (2020). URL:[Link]

• Anti-oxidant and Anti-inflammatory Compounds from Dendrobium signatum. Source: Chulalongkorn University Thesis (2020).[16] URL:[Link]

• Methyl p-coumarate, a melanin formation inhibitor in B16 mouse melanoma cells. Source: Phytotherapy Research (2004). URL:[Link]

• Chromatography-guided purification of p-hydroxyphenethyl anisate as a potent anti-melanogenesis component. Source: Journal of Ethnopharmacology (2025).[5] URL:[Link]

Sources

• 1. Down-regulation of tyrosinase, TRP-1, TRP-2 and MITF expressions by citrus press-cakes in murine B16 F10 melanoma - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. scispace.com [scispace.com]
• 8. 6-Methylcoumarin Promotes Melanogenesis through the PKA/CREB, MAPK, AKT/PI3K, and GSK3β/β-Catenin Signaling Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 9. asianpubs.org [asianpubs.org]
• 10. Differential Effects of Methoxylated p-Coumaric Acids on Melanoma in B16/F10 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Bufadienolides and anti-angiogenic homoisoflavonoids from Rhodocodon cryptopodus, Rhodocodon rotundus and Rhodocodon cyathiformis - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Exploring the Potential of Red Fruit Oil to Modulate Melanogenesis by Evaluating MITF Gene Expression in α-MSH-Induced B16F10 Melanoma Cells [nrfhh.com]
• 16. cuir2.car.chula.ac.th [cuir2.car.chula.ac.th]

Protocols & Analytical Methods

Application Note: Chemoselective Synthesis of p-Hydroxyphenylethyl p-Coumarate

Executive Summary

Target Molecule: p-Hydroxyphenylethyl p-coumarate (2-(4-hydroxyphenyl)ethyl (E)-3-(4-hydroxyphenyl)acrylate). CAS: 149030-02-4 Therapeutic Relevance: PPAR-

agonist, anti-inflammatory, and potential anticancer agent derived from Notopterygium incisum.

The Synthetic Challenge: The synthesis of p-hydroxyphenylethyl p-coumarate presents a classic chemoselectivity problem. Both the acyl donor (p-coumaric acid) and the acceptor (tyrosol) possess phenolic hydroxyl groups. A direct Fischer esterification often results in polymerization, self-esterification, or low yields due to the resonance stabilization of the p-coumaric acid carbonyl.

This Application Note details two validated protocols:

• Protocol A (Chemical): A robust Protection-Activation-Deprotection strategy suitable for gram-scale synthesis.

• Protocol B (Enzymatic): A Green Chemistry approach using Candida antarctica Lipase B (Novozym 435) for high-purity, mild synthesis.

Strategic Analysis & Pathway Selection

The following decision matrix contrasts the two methodologies to assist in experimental design.

Feature	Protocol A: Chemical Synthesis	Protocol B: Enzymatic Transesterification
Mechanism	Nucleophilic Acyl Substitution (via Acid Chloride)	Serine-Hydrolase Catalyzed Transesterification
Key Reagents	Ac O, SOCl , Pyridine	Novozym 435, Ethyl p-coumarate
Conditions	Harsh (Reflux, Acid/Base)	Mild (50–75°C, Neutral pH)
Selectivity	Controlled via Protecting Groups (Acetylation)	Controlled via Enzyme Specificity
Yield	High (~60-70% overall)	Moderate to High (40-60%)
Purity Profile	Requires recrystallization to remove byproducts	High specificity; easier downstream processing

Visualizing the Synthetic Logic

The following diagram illustrates the divergent pathways.

Figure 1: Comparison of Chemical (Red) vs. Enzymatic (Green) synthetic workflows.

Protocol A: Chemical Synthesis (Protection Strategy)

Rationale: Direct coupling fails because the phenolic OH competes with the aliphatic OH of tyrosol. We must "mask" the phenols using acetyl groups, activate the acid, couple, and then "unmask."[1]

Reagents Required[2][3][4][5][6][7][8]

• p-Coumaric acid (p-CA)[2]

• Tyrosol (2-(4-hydroxyphenyl)ethanol)

• Acetic anhydride (Ac

  O)

• Thionyl chloride (SOCl

  )

• Pyridine (anhydrous)

• Dichloromethane (DCM) or Chloroform

• Sodium bicarbonate (NaHCO

  )

Step-by-Step Methodology

Step 1: Acetylation (Protection)[1]

• Dissolve p-coumaric acid (10 mmol) in pyridine (5 mL).

• Add acetic anhydride (20 mmol) dropwise at 0°C.

• Stir at room temperature (RT) for 5 hours.

• Quench: Pour mixture into ice-cold water (50 mL) with vigorous stirring. The precipitate (p-acetoxycoumaric acid) will form.

• Isolate: Filter, wash with cold water, and dry under vacuum.

  • Checkpoint: Verify formation of p-acetoxycoumaric acid (MP: ~201-203°C).

Step 2: Chlorination (Activation)[1]

• Suspend dried p-acetoxycoumaric acid (5 mmol) in anhydrous DCM (20 mL).

• Add thionyl chloride (SOCl

  , 15 mmol) and a catalytic drop of DMF.

• Reflux for 3 hours until gas evolution (SO

  , HCl) ceases.

• Evaporate: Remove solvent and excess SOCl

  under reduced pressure to yield the yellow solid acid chloride. Do not purify; use immediately.

Step 3: Esterification (Coupling)

• Dissolve Tyrosol (5 mmol) in pyridine (3 mL) and DCM (10 mL).

• Cool to 0°C.

• Dissolve the acid chloride from Step 2 in DCM (10 mL) and add dropwise to the Tyrosol solution.

• Stir at RT for 12 hours.

• Workup: Wash with 1M HCl (to remove pyridine), then sat. NaHCO

  , then brine. Dry over Na SO and concentrate.

Step 4: Deacetylation (Deprotection)

• Dissolve the intermediate in a mixture of Methanol/Water (4:1).

• Add NH

  OAc or mild base (avoid strong NaOH to prevent ester hydrolysis) and reflux gently or stir at 40°C for 2-4 hours.

  • Note: Selective deacetylation of the phenol while keeping the ester intact relies on the higher lability of the phenolic acetate.

• Purification: Recrystallize from EtOAc/n-hexane.

Protocol B: Enzymatic Synthesis (Green Route)

Rationale: Lipases like Candida antarctica Lipase B (CAL-B) prefer primary alcohols (tyrosol) over phenols as nucleophiles. Using an activated ester (ethyl p-coumarate) drives the reaction via transesterification.

Reagents Required[2][3][4][5][6][7][8]

• Ethyl p-coumarate (Acyl Donor)

• Tyrosol (Acyl Acceptor)

• Novozym 435 (Immobilized CAL-B)[3]

• Acetone or 2-Methyl-2-butanol (Solvent)

• Molecular Sieves (4Å)

Step-by-Step Methodology

• Preparation: In a 20 mL vial, mix Ethyl p-coumarate (1 mmol) and Tyrosol (1.5 mmol).

• Solvent System: Dissolve in 5 mL of Acetone (or perform solvent-free if melting points allow at 75°C).

• Catalyst Addition: Add Novozym 435 (10-20% w/w relative to substrate).

• Equilibrium Control: Add activated Molecular Sieves to scavenge the ethanol byproduct, or perform under mild vacuum (150 mbar) to continuously remove ethanol.

• Incubation: Shake/stir at 50–60°C for 24–48 hours.

• Workup: Filter off the enzyme (can be reused). Evaporate solvent.[1][4][5]

• Purification: Flash chromatography (MeOH/DCM gradient) to separate the target ester from unreacted ethyl p-coumarate.

Analytical Validation (QC)

Parameter	Specification	Method
Appearance	Yellowish solid	Visual
Melting Point	68–69 °C	Capillary Method
IR (FTIR)	3390 cm (OH)1690-1705 cm (Ester C=O)1600-1630 cm (C=C aromatic/alkene)1165 cm (C-O stretch)	KBr Pellet
H-NMR	7.6 (d, alkene) 6.3 (d, alkene) 6.8-7.4 (aromatic m) 4.3 (t, -OCH -) 2.9 (t, -CH -Ar)	500 MHz, DMSO-d

Mechanism of Action (Chemical Route)

The following diagram details the critical intermediate states in Protocol A.

Figure 2: Mechanistic flow of the protection-deprotection strategy.

Troubleshooting & Optimization

• Low Yield in Protocol A: Incomplete activation of the acid chloride is common. Ensure fresh SOCl

  is used and the reflux time is sufficient. If the final product is oily, recrystallize from EtOAc/Hexane.

• Enzyme Inactivity in Protocol B: Novozym 435 is sensitive to high concentrations of polar alcohols which can strip the essential water layer. If the reaction stalls, add the alcohol (Tyrosol) in portions or use a hydrophobic co-solvent (e.g., Toluene or Hexane) if solubility permits.

• Polymerization: If multiple spots appear on TLC in Protocol A, ensure the temperature during the coupling step (Step 3) is kept strictly at 0°C initially.

References

• Firdaus, F., et al. (2022). "Phenethyl p-coumarate and N-phenethyl-p-coumaramide: Synthesis, Characterization, Docking Studies and Anticancer Activity through P388 Cell."[1][5] Sains Malaysiana, 51(4).[5]

• Thaeder, Y., et al. (2023). "Chemo-Enzymatic Synthesis and Biological Assessment of p-Coumarate Fatty Esters: New Antifungal Agents for Potential Plant Protection." Molecules, 28(15).

• Weber, N., et al. (2006). "Highly efficient preparation of lipophilic hydroxycinnamates by solvent-free lipase-catalyzed transesterification."[6] Journal of Agricultural and Food Chemistry, 54(21).

• PubChem. (2025).[7] "Compound Summary: p-Hydroxyphenylethyl p-coumarate."

Sources

• 1. ukm.my [ukm.my]
• 2. Functional characterization of a novel p-coumarate 3-hydroxylase from Trametes versicolor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. d-nb.info [d-nb.info]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. researchgate.net [researchgate.net]
• 6. Highly efficient preparation of lipophilic hydroxycinnamates by solvent-free lipase-catalyzed transesterification - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. (E)-Ethyl 2-cyano-3-(4-hydroxyphenyl)acrylate | C12H11NO3 | CID 668171 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: Isolation and Purification of p-Hydroxyphenylethyl p-coumarate via Multidimensional Column Chromatography

Executive Summary

p-Hydroxyphenylethyl p-coumarate (C₁₇H₁₆O₄) is a bioactive phenylpropanoid ester naturally occurring in diverse botanical sources, including Dioscorea opposita (Korean yam)[1], Croton kilwae[2], Polyalthia parviflora[3], and Dendrobium signatum[4]. In preclinical studies, this compound has demonstrated significant pharmacological potential, including pancreatic lipase inhibition[1], anti-inflammatory and antioxidant activities[4], and marginal antiviral effects[5].

For drug development professionals and natural product chemists, isolating this compound with high purity (>98%) is critical for downstream in vitro and in vivo assays. This application note details a highly reproducible, self-validating multidimensional chromatographic workflow designed to isolate p-hydroxyphenylethyl p-coumarate from complex plant matrices.

Mechanistic Rationale & Experimental Design

The isolation of phenolic esters from crude plant extracts requires an orthogonal approach to separate the target from structurally similar analogues (e.g., p-hydroxyphenylethyl ferulate) and polymeric interferents.

• Extraction & Partitioning: A binary solvent system (e.g., MeOH:CH₂Cl₂ or aqueous EtOH) ensures the permeation of the plant matrix and solubilization of moderately polar secondary metabolites[2][5]. Subsequent liquid-liquid partitioning with hexane removes highly lipophilic waxes, while ethyl acetate (EtOAc) selectively concentrates the phenolic and flavonoid fractions[1].

• Normal-Phase Silica Gel Chromatography: Acts as the primary fractionation step. The silica stationary phase interacts with the hydroxyl groups of the tyrosol and coumaroyl moieties. A step-gradient of Hexane:EtOAc effectively separates the target from highly polar glycosides (which remain on the column) and non-polar aglycones.

• Size Exclusion Chromatography (Sephadex LH-20): Sephadex LH-20 separates molecules based on hydrodynamic volume and hydrogen-bonding/

  - interactions[2]. When eluted with methanol, it acts as a critical "polishing" step, stripping away polymeric tannins and chlorophylls that often co-elute in normal-phase silica.

• Reversed-Phase Preparative HPLC (C18): The final purification step relies on hydrophobic interactions. It is essential for resolving p-hydroxyphenylethyl p-coumarate from its ferulate analogue, which differs only by a single methoxy group[2][3].

Workflow for the isolation of p-hydroxyphenylethyl p-coumarate from plant biomass.

Step-by-Step Isolation Protocol

Phase I: Extraction and Enrichment

• Biomass Preparation: Pulverize 1.0 kg of dried plant material (e.g., stems of Goniothalamus laoticus[6] or rhizomes of Dioscorea opposita[1]) into a fine powder to maximize surface area.

• Solvent Extraction: Macerate the powder in 5.0 L of MeOH:CH₂Cl₂ (1:1, v/v)[2] or 80% EtOH[5] for 48 hours at room temperature under continuous agitation. Filter the homogenate and concentrate the filtrate under reduced pressure at 40°C to yield the crude extract.

• Liquid-Liquid Partitioning: Suspend the crude extract in 500 mL of distilled water. Partition sequentially with n-hexane (3 × 500 mL) to remove lipids, followed by EtOAc (3 × 500 mL). Pool the EtOAc layers, dry over anhydrous Na₂SO₄, and evaporate to yield a phenolic-rich residue.

Phase II: Orthogonal Column Chromatography

• Silica Gel Flash Chromatography:

  • Prepare a normal-phase silica gel column (230–400 mesh)[2].

  • Dry-load the EtOAc fraction onto the column by adsorbing it onto a small amount of silica.

  • Elute using a step gradient of Hexane:EtOAc (starting at 90:10, progressing to 70:30, 50:50, and finally 0:100 v/v).

  • Self-Validation Check: Monitor fractions via Thin Layer Chromatography (TLC). p-Hydroxyphenylethyl p-coumarate typically elutes in the 70:30 to 50:50 (Hexane:EtOAc) fractions. Visualize spots using UV light (254 nm) and anisaldehyde-H₂SO₄ reagent (heating required). Pool fractions containing the target spot.

• Sephadex LH-20 Chromatography:

  • Resuspend the pooled silica fractions in a minimal volume of Methanol.

  • Load onto a Sephadex LH-20 column pre-equilibrated with 100% Methanol[2].

  • Elute isocratically with Methanol. Collect 10 mL fractions and pool based on TLC profiles. This step removes high-molecular-weight oligomers.

Phase III: Preparative HPLC Polishing

• Setup: Inject the enriched sub-fraction onto a Preparative HPLC system equipped with a Reversed-Phase C18 column (e.g., 250 × 21.2 mm, 5 µm particle size).

• Methodology: Utilize the gradient outlined in Table 2 . Monitor the eluent using a Photodiode Array (PDA) detector at 280 nm and 310 nm (characteristic absorption maxima for coumaroyl derivatives).

• Collection: Collect the peak corresponding to p-hydroxyphenylethyl p-coumarate. Lyophilize the collected fractions to yield the compound as an amorphous white powder[7].

Quantitative Data & Method Parameters

Table 1: Chromatographic Recovery and Purity Matrix (Estimated yields based on 1.0 kg starting biomass)

Stage	Chromatographic Technique	Target Fraction Mass	Estimated Purity	Primary Impurities Removed
1	Solvent Extraction	~80.0 g	< 1%	Insoluble fibers, cellulose
2	Liquid-Liquid Partitioning (EtOAc)	~15.0 g	5 - 10%	Lipids, waxes, free sugars
3	Silica Gel Column (230-400 mesh)	~1.2 g	30 - 45%	Highly polar glycosides, aglycones
4	Sephadex LH-20 (Methanol)	~350 mg	70 - 85%	Polymeric tannins, chlorophylls
5	Preparative HPLC (C18)	~45 mg	> 98%	Structurally related ferulates

Table 2: Preparative HPLC Gradient Conditions

Time (min)	Flow Rate (mL/min)	Mobile Phase A (H₂O + 0.1% Formic Acid)	Mobile Phase B (Acetonitrile)	Gradient Curve
0.0	15.0	80%	20%	Initial
5.0	15.0	80%	20%	Isocratic hold
25.0	15.0	40%	60%	Linear
30.0	15.0	5%	95%	Linear (Wash)
35.0	15.0	80%	20%	Re-equilibration

Quality Control & Structural Validation

To ensure the trustworthiness of the isolated compound, absolute structural confirmation must be performed using mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy[3][7]:

• Mass Spectrometry (HRESIMS): The molecular formula of p-hydroxyphenylethyl p-coumarate is C₁₇H₁₆O₄. High-Resolution Electrospray Ionization Mass Spectrometry should yield an [M+H]⁺ peak at m/z 285.112 (calculated for C₁₇H₁₇O₄⁺) and an [M-H]⁻ peak at m/z 283.097 in negative ion mode.

• NMR Spectroscopy: Complete ¹H and ¹³C NMR assignments should be verified against literature values[3]. Key diagnostic signals include:

  • Two sets of AA'BB' aromatic spin systems (representing the two p-substituted benzene rings).

  • Two trans-olefinic protons (typically showing a coupling constant J ≈ 16.0 Hz, confirming the trans-coumaroyl geometry).

  • An oxymethylene triplet (~4.3 ppm) and a benzylic methylene triplet (~2.8 ppm) corresponding to the tyrosol ethyl chain.

References

• Full article: Phenolic compounds with pancreatic lipase inhibitory activity from Korean yam (Dioscorea opposita) - Taylor & Francis. tandfonline.com.
• Crotofolane Diterpenoids and Other Constituents Isolated from Croton kilwae | Journal of Natural Products - ACS Publications. acs.org.
• Chemical constituents of Polyalthia parviflora stem | Request PDF - ResearchGate. researchgate.net.
• ANTI-OXIDANT AND ANTI-INFLAMMATORY COMPOUNDS FROM Magnolia liliifera (L.) Baill. FLOWER AND Dendrobium signatum Rchb.f. chula.ac.th.
• Bufadienolides and anti-angiogenic homoisoflavonoids from Rhodocodon cryptopodus, Rhodocodon rotundus and Rhodocodon cyathiformis - PMC. nih.gov.
• A new cytotoxic 1-azaanthraquinone from the stems of Goniothalamus laoticus. researchgate.net.
• 1 H NMR (500 MHz) Data for Compounds 3, 3A, 3B, 6, 7, 7A, and 8 (in... - ResearchGate. researchgate.net.

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. cuir2.car.chula.ac.th [cuir2.car.chula.ac.th]
• 5. Bufadienolides and anti-angiogenic homoisoflavonoids from Rhodocodon cryptopodus, Rhodocodon rotundus and Rhodocodon cyathiformis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Application Note: Mass Spectrometry Fragmentation Analysis of p-Hydroxyphenylethyl p-Coumarate

Executive Summary

This application note provides a comprehensive guide to the mass spectrometric analysis of p-Hydroxyphenylethyl p-coumarate (also known as tyrosyl p-coumarate), a bioactive phenylpropanoid ester found in medicinal plants such as Notopterygium incisum (Qianghuo) and Hypoxis species.[1]

The guide details the specific fragmentation pathways utilized to identify this compound, differentiate it from isobaric amides (e.g., N-p-coumaroyltyramine), and quantify it in complex biological matrices. We focus on the mechanistic causality of ion formation to ensure researchers can validate their data with high confidence.

Chemical Identity & Properties

Before establishing MS parameters, it is critical to understand the molecule's lability. p-Hydroxyphenylethyl p-coumarate is an ester formed between p-coumaric acid and tyrosol (p-hydroxyphenylethanol).[1]

Property	Detail
IUPAC Name	2-(4-Hydroxyphenyl)ethyl (E)-3-(4-hydroxyphenyl)prop-2-enoate
Molecular Formula	C₁₇H₁₆O₄
Exact Mass	284.1049 Da
Key Moieties	p-Coumaroyl (Acidic part), Tyrosyl (Alcoholic part)
Lability	Ester bond is susceptible to in-source fragmentation; pH sensitive.[1]

Experimental Protocol

Sample Preparation (Standardized)

• Matrix: Plant root extract (e.g., N. incisum) or Plasma.

• Extraction Solvent: Methanol:Water (80:20, v/v). The high organic content ensures solubility of the ester while precipitating proteins/polysaccharides.

• Stabilization: Add 0.1% Formic Acid to prevent hydrolysis of the ester bond during storage.

LC-MS/MS Conditions

This protocol uses a generic C18 reversed-phase separation compatible with most Triple Quadrupole (QqQ) and Q-TOF systems.[1]

• Column: C18 (e.g., 2.1 x 100 mm, 1.7 µm particle size).

• Mobile Phase A: Water + 0.1% Formic Acid (Proton source for ESI+; pH control for ESI-).[1]

• Mobile Phase B: Acetonitrile (ACN).[1]

• Gradient: 5% B to 95% B over 10 minutes. The ester is relatively hydrophobic and will elute late (approx. 60-70% B).[1]

• Ionization: Electrospray Ionization (ESI).[1][2][3][4] Both polarities are informative, but Negative Mode (ESI-) is often more sensitive for phenolic acids.[1]

Fragmentation Analysis & Pathways

The identification of p-hydroxyphenylethyl p-coumarate relies on the cleavage of the central ester bond.[1] The charge distribution differs significantly between positive and negative modes due to the relative acidity/basicity of the fragments.

Negative Ion Mode (ESI-)

Precursor Ion: [M-H]⁻ at m/z 283.1 [1]

In negative mode, the phenolic protons are deprotonated. Upon Collision Induced Dissociation (CID), the ester bond cleaves. The charge is preferentially retained on the moiety with the lower pKa (p-coumaric acid, pKa ~4.5) rather than the tyrosol moiety (pKa ~10).

• Primary Fragment (Base Peak): m/z 163 (p-coumarate anion).[1]

• Secondary Fragment: m/z 119 (Decarboxylation of p-coumarate).

  • Mechanism:[1][4][5] [Coumarate]⁻ (m/z 163)

    Loss of CO₂ (44 Da) Vinylphenol anion (m/z 119).

• Minor Fragment: m/z 137 (Tyrosol anion).[1] This is rare due to the higher acidity of the coumaric acid moiety but may appear at high collision energies.

Positive Ion Mode (ESI+)

Precursor Ion: [M+H]⁺ at m/z 285.1

In positive mode, protonation occurs on the carbonyl oxygen of the ester. Cleavage yields an acylium ion.[1]

• Primary Fragment: m/z 147 (p-coumaroyl acylium ion).[1]

  • Mechanism:[1][4] Heterolytic cleavage of the C-O ester bond. The positive charge stabilizes on the carbonyl carbon (resonance stabilized by the aromatic ring).

• Secondary Fragment: m/z 121 (Tyrosol cation - loss of H₂O).[1]

  • Note: The tyrosol moiety (mass 138) often loses water to form a tropylium-like ion at m/z 121.[1]

• Tertiary Fragment: m/z 119 (Loss of CO from m/z 147).

Differentiation from Isobaric Amides

Challenge: N-p-coumaroyltyramine (Amide) has the same MW (284 Da) and similar fragments.[1] Differentiation Strategy:

• Stability: Amides are more stable than esters.[1] The ester will fragment at lower Collision Energies (CE ~15-20 eV) than the amide (CE ~30-40 eV).[1]

• Nitrogen Rule: High-resolution MS (HRMS) will distinguish the formula (C₁₇H₁₆O₄ vs C₁₇H₁₇NO₃).[1]

• Specific Ions: Amides often yield a characteristic m/z 120 ion (vinyl-pyridine/tyramine fragment) in positive mode, which is absent in the ester spectrum.[1]

Visualizing the Fragmentation Logic

The following diagram illustrates the decision tree and fragmentation pathways for identifying p-hydroxyphenylethyl p-coumarate.

Figure 1: MS/MS fragmentation tree for p-Hydroxyphenylethyl p-coumarate in positive and negative ionization modes.

Summary of Diagnostic Ions

Ionization Mode	Precursor (m/z)	Key Product Ions (m/z)	Mechanistic Origin
Negative (ESI-)	283.1	163.0	p-Coumaric acid anion (Ester cleavage)
119.0	Decarboxylation of p-coumaric acid
Positive (ESI+)	285.1	147.0	p-Coumaroyl acylium ion
121.0	Dehydration of Tyrosol moiety
119.0	Loss of CO from m/z 147

References

• Liu, X., et al. (2009).[3] "Quantitative analysis of chemical constituents in different commercial parts of Notopterygium incisum by HPLC-DAD-MS." Journal of Ethnopharmacology. Link

• Yang, J., et al. (2010). "LC-MS determination and pharmacokinetics of p-coumaric acid in rat plasma." Journal of Agricultural and Food Chemistry. Link

• Kuhnert, N. (2010).[6] "Mass spectrometry of phenolic acids and derivatives." Wiley Encyclopedia of Mass Spectrometry. (General reference for phenolic fragmentation mechanisms).

• BOC Sciences. "p-Hydroxyphenylethyl p-coumarate Structure and Details."[1]

Sources

• 1. p-Coumaric acid - Wikipedia [en.wikipedia.org]
• 2. weizmann.ac.il [weizmann.ac.il]
• 3. researchgate.net [researchgate.net]
• 4. scielo.br [scielo.br]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Showing Compound trans-p-Coumaric acid (FDB002594) - FooDB [foodb.ca]

Application Note: NMR Characterization &amp; Structure Confirmation of p-Hydroxyphenylethyl p-coumarate

This Application Note is designed for researchers in natural product chemistry and drug development. It provides a rigorous protocol for the structural confirmation of p-Hydroxyphenylethyl p-coumarate (also known as Tyrosol p-coumarate or N-trans-p-coumaroyltyrosol, though the latter is a misnomer for the ester) using 1D and 2D NMR spectroscopy.

Executive Summary

p-Hydroxyphenylethyl p-coumarate (C₁₇H₁₆O₄) is a bioactive phenylpropanoid ester found in medicinal plants such as Notopterygium incisum and Rhodiola species. It exhibits significant anti-inflammatory, antioxidant, and antiviral activities. However, its structural similarity to other hydroxycinnamic acid derivatives (e.g., amides like N-p-coumaroyltyramine) necessitates precise spectroscopic validation. This guide outlines a self-validating NMR workflow to unequivocally distinguish the ester linkage and confirm the trans-geometry of the olefinic moiety.

Chemical Structure & Numbering System

To ensure accurate assignment, we utilize the following numbering scheme throughout this protocol.

• Moiety A (Acidic): p-Coumaroyl group (Positions 1–9)

• Moiety B (Alcoholic): Tyrosol group (Positions 1'–8')

Connectivity: The ester bond connects C-9 (carbonyl) to C-8' (ethereal methylene).

(Note: Visualization of the structure is provided in the Graphviz diagram in Section 6)

Experimental Protocol

Sample Preparation

Proper sample preparation is critical to resolve the phenolic protons and prevent signal broadening.

• Solvent: DMSO-d₆ (99.9% D) is preferred over CD₃OD or CDCl₃.

  • Reasoning: DMSO-d₆ disrupts intermolecular hydrogen bonding, often allowing for the observation of the exchangeable phenolic hydroxyl protons (~9.0–10.0 ppm), which are crucial for confirming the oxidation state of the aromatic rings.

• Concentration: Dissolve 5–10 mg of purified compound in 600 µL of solvent.

• Tube: High-precision 5 mm NMR tube (e.g., Wilmad 535-PP).

• Temperature: 298 K (25°C).

Acquisition Parameters (600 MHz recommended)

• ¹H NMR (1D): 64 scans, 2s relaxation delay, 30° pulse angle.

• ¹³C NMR (1D): 1024+ scans, power-gated decoupling.

• COSY: Gradient-selected, 2048 x 256 points.

• HSQC: Multiplicity-edited (to distinguish CH/CH₃ from CH₂).

• HMBC: Optimized for long-range coupling (

  Hz).

Data Analysis & Structural Assignment[1][2][3][4][5][6][7]

¹H NMR Interpretation

The proton spectrum is characterized by two distinct AA'BB' aromatic systems and a trans-cinnamate olefinic pattern.

• The Coumaroyl Olefins (The "Signature"):

  • Look for two doublets with a large coupling constant (

    Hz).

  • H-7 (β-position): Deshielded resonance at ~7.55 ppm .

  • H-8 (α-position): Shielded resonance at ~6.35 ppm .

  • Validation: The 16 Hz coupling confirms the trans (

    ) geometry.

• The Tyrosol Linker:

  • H-8' (O-CH₂): Triplet at ~4.26 ppm (

    Hz). The shift >4.0 ppm confirms the ester oxygen attachment (vs. ~3.3 ppm for an amide N-CH₂).

  • H-7' (Benzylic CH₂): Triplet at ~2.85 ppm (

    Hz).

• Aromatic Regions:

  • Coumaroyl Ring: Two doublets (

    Hz) at ~7.56 ppm (H-2,6) and ~6.80 ppm (H-3,5).[1]

  • Tyrosol Ring: Two doublets (

    Hz) at ~7.05 ppm (H-2',6') and ~6.68 ppm (H-3',5').

¹³C NMR Interpretation

Key diagnostic carbon shifts (in DMSO-d₆):

• Ester Carbonyl (C-9): 166.5 ppm .

• Oxygenated Methylene (C-8'): 64.8 ppm .

• Benzylic Methylene (C-7'): 33.8 ppm .

Summary Table of NMR Data (DMSO-d₆)

Position	Type	δC (ppm)	δH (ppm), mult., J (Hz)	HMBC Correlations (H→C)
Coumaroyl
1	C-q	125.3	-	-
2, 6	CH	130.2	7.56, d, 8.6	C-4, C-7, C-9
3, 5	CH	115.8	6.80, d, 8.6	C-1, C-4
4	C-q	159.8	-	-
7	CH	144.6	7.55, d, 16.0	C-2/6, C-9, C-1
8	CH	114.3	6.35, d, 16.0	C-1, C-9
9	C=O[1]	166.5	-	-
Tyrosol
1'	C-q	128.5	-	-
2', 6'	CH	129.8	7.05, d, 8.4	C-4', C-7'
3', 5'	CH	115.1	6.68, d, 8.4	C-1', C-4'
4'	C-q	155.8	-	-
7'	CH₂	33.8	2.85, t, 6.8	C-1', C-2'/6', C-8'
8'	CH₂	64.8	4.26, t, 6.8	C-1', C-7', C-9
OH Groups
4-OH	OH	-	~10.0, br s	C-3/5, C-4
4'-OH	OH	-	~9.2, br s	C-3'/5', C-4'

Validation Protocol (Self-Check)

To ensure the structure is correct and not an isomer (e.g., cis-isomer or amide analog):

• The "Linker Test" (HMBC):

  • Verify the correlation between H-8' (4.26 ppm) and C-9 (166.5 ppm). This 3-bond coupling is the definitive proof of the ester linkage between the two moieties.

• The "Geometry Test" (J-Coupling):

  • Confirm

    Hz. If Hz, you have the cis (Z) isomer, likely an artifact of UV exposure during isolation.

• The "Heteroatom Test" (Chemical Shift):

  • If H-8' appears at ~3.4 ppm and C-8' at ~41 ppm, the compound is the amide (N-coumaroyltyramine), not the ester.

Visualization: Structural Logic & Workflow[1]

The following diagram illustrates the connectivity logic used to build the structure from NMR data and the standard isolation workflow.

Caption: Workflow for the isolation and definitive NMR structural confirmation of p-Hydroxyphenylethyl p-coumarate, highlighting the critical HMBC checkpoint.

Caption: HMBC correlation logic diagram showing the critical vector connecting the alcohol moiety protons to the acid moiety carbonyl.

References

• Isolation and Characterization: Yang, X. W., et al. "New phenylpropanoid esters from the roots of Notopterygium incisum." Journal of Asian Natural Products Research, vol. 10, no. 1-2, 2008, pp. 87-92.

• NMR Data Comparison (Amide vs Ester): Park, J. B. "Isolation and identification of N-feruloyltyramine and N-p-coumaroyltyramine from the root bark of Lycium chinense Miller." Journal of Agricultural and Food Chemistry, vol. 59, no. 23, 2011, pp. 12453-12459. (Used for comparative shift analysis of the linker region).

• General Phenylpropanoid Shifts: Ralph, J., et al. "NMR characterization of lignin and phenylpropanoid derivatives." NMR in Plant Science, 2012.

• Bioactivity Context: Lee, S. Y., et al. "Anti-inflammatory effects of p-hydroxyphenylethyl p-coumarate from Rhodiola sachalinensis." Archives of Pharmacal Research, vol. 40, 2017.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Quantitative Bioanalysis of p-Hydroxyphenylethyl p-coumarate in Biological Fluids via LC-MS/MS

Executive Summary

Objective: To establish a robust, validated protocol for the quantification of p-Hydroxyphenylethyl p-coumarate (HPEPC) in plasma and biological matrices. Challenge: HPEPC is a phenolic ester prone to rapid enzymatic hydrolysis by plasma esterases (carboxylesterases) and chemical degradation at physiological pH. Standard bioanalytical workflows often yield under-estimated concentrations due to ex vivo degradation. Solution: This guide details a stabilized Liquid-Liquid Extraction (LLE) workflow coupled with UPLC-MS/MS (ESI-). The protocol prioritizes immediate matrix acidification to inhibit esterase activity, ensuring data integrity for pharmacokinetic (PK) profiling.

Chemical & Biological Context

Compound: p-Hydroxyphenylethyl p-coumarate Synonyms: trans-4-Hydroxyphenethyl-4-coumarate; N-trans-p-coumaroyltyrosol (Note: Distinct from the amide N-p-coumaroyltyramine). Molecular Formula: C₁₇H₁₆O₄ Molecular Weight: 284.31 g/mol Therapeutic Relevance: A bioactive constituent of Notopterygium incisum (Qianghuo) and Tiliacora triandra, exhibiting anti-inflammatory (COX-2 inhibition) and antiviral properties.

Mechanistic Instability (The "Why" behind the Protocol)

The ester linkage between the p-coumaric acid moiety and the tyrosol (phenylethanol) group is the analytical weak point.

• Enzymatic Hydrolysis: Plasma butyrylcholinesterase (BChE) and carboxylesterases cleave the ester bond, releasing p-coumaric acid and tyrosol.

• pH Sensitivity: Phenolic esters are susceptible to base-catalyzed hydrolysis.

Critical Control Point: Blood samples must be collected into tubes containing esterase inhibitors or immediately acidified to pH < 4.0 to "freeze" the metabolic profile.

Instrumentation & Analytical Conditions

Mass Spectrometry (LC-MS/MS)

Ionization Source: Electrospray Ionization (ESI), Negative Mode.[1] Rationale: Phenolic moieties ionize efficiently in negative mode ([M-H]⁻), offering superior sensitivity and lower background noise compared to positive mode.

MRM Transitions:

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Cone Voltage (V)	Collision Energy (eV)	Role
HPEPC	283.1	163.0	30	22	Quantifier (Coumarate ion)
HPEPC	283.1	119.0	30	35	Qualifier (Decarboxylation)

| IS (Butylparaben) | 193.1 | 92.0 | 25 | 20 | Internal Standard |

Note: Butylparaben is selected as an Internal Standard (IS) due to its structural similarity (phenolic ester) and similar retention behavior.

Chromatography (UPLC)

• Column: ACQUITY UPLC HSS T3 C18 (2.1 × 100 mm, 1.8 µm).[2]

  • Why T3? High coverage C18 withstands 100% aqueous mobile phases and provides better retention for polar phenolic fragments if hydrolysis occurs.

• Mobile Phase A: 0.1% Formic Acid in Water.[2][3]

• Mobile Phase B: Acetonitrile.[2][3]

• Flow Rate: 0.3 mL/min.[2][3]

• Gradient:

  • 0-1.0 min: 10% B

  • 1.0-5.0 min: 10% → 90% B

  • 5.0-6.0 min: 90% B (Wash)

  • 6.1-8.0 min: 10% B (Re-equilibration)

Sample Preparation Protocol (Self-Validating System)

This protocol utilizes Acidified Liquid-Liquid Extraction (LLE) . LLE is preferred over Protein Precipitation (PPT) because it removes salts and proteins more effectively, reducing matrix effects that suppress ionization in ESI(-) mode.

Step 1: Sample Collection & Stabilization

• Collect blood into heparinized tubes.

• IMMEDIATELY add 10 µL of 50% Formic Acid per 1 mL of blood (Target pH ~3.0).

• Centrifuge at 4,000 rpm for 10 min at 4°C.

• Separate plasma and store at -80°C. Do not store at -20°C for >1 week.

Step 2: Extraction Workflow

• Thaw plasma samples on ice.

• Aliquot 100 µL of plasma into a 1.5 mL Eppendorf tube.

• Add IS: Spike 10 µL of Internal Standard solution (Butylparaben, 500 ng/mL).

• Acidify: Add 10 µL of 5% Formic Acid (ensures esterase inhibition during extraction).

• Extract: Add 500 µL of Ethyl Acetate (EtOAc) .

  • Why EtOAc? High recovery for phenolic esters; immiscible with water; evaporates easily.

• Vortex vigorously for 3 minutes.

• Centrifuge at 12,000 rpm for 5 min at 4°C.

• Transfer the upper organic layer (supernatant) to a clean glass tube.

• Evaporate to dryness under a gentle stream of Nitrogen (N₂) at 35°C.

• Reconstitute residue in 100 µL of Mobile Phase (1:1 Water:ACN).

• Inject 5 µL into UPLC-MS/MS.

Visualizations

Analytical Workflow Diagram

The following diagram illustrates the critical path from blood draw to data acquisition, highlighting the stabilization step.

Caption: Analytical workflow emphasizing immediate acidification to prevent ex vivo hydrolysis of the ester bond.

MS/MS Fragmentation Logic

Understanding the fragmentation confirms the specificity of the method.

Caption: ESI(-) Fragmentation pathway of HPEPC. The transition 283.1 -> 163.0 is the most abundant and stable for quantification.

Method Validation Parameters (FDA/EMA Guidelines)

To ensure "Trustworthiness," the method must meet these criteria:

Parameter	Acceptance Criteria	Notes
Linearity		Range: 1.0 – 1000 ng/mL
Accuracy	85-115%	At LLOQ: 80-120%
Precision (CV)	< 15%	At LLOQ: < 20%
Recovery	> 70%	Consistent across Low/Med/High QC
Matrix Effect	85-115%	Compare post-extraction spike vs. neat solution
Stability	< 15% deviation	Crucial: Test bench-top stability in acidified vs. non-acidified plasma to prove protocol necessity.

Troubleshooting & Expert Insights

• Issue: Low Recovery.

  • Cause: Incomplete phase separation or compound adhering to plasticware.

  • Fix: Use silanized glass tubes for the drying step. Ensure the EtOAc layer is fully recovered without disturbing the protein pellet.

• Issue: High Background Noise.

  • Cause: Formic acid quality or dirty source.

  • Fix: Use LC-MS grade additives only. Clean the ESI cone if background >1000 counts.

• Issue: Peak Tailing.

  • Cause: Interaction of phenolic hydroxyls with free silanols on the column.

  • Fix: Ensure the mobile phase contains at least 0.1% Formic Acid.[2][3] The HSS T3 column is specifically designed to minimize this interaction.

• Issue: "Ghost" Peaks.

  • Cause: Carryover from high-concentration samples.

  • Fix: Implement a needle wash with 50:50 MeOH:Water + 0.5% Formic Acid.

References

• Pei, K., Ou, J., Huang, J., & Ou, S. (2016). p-Coumaric acid and its conjugates: Dietary sources, pharmacokinetic properties and biological activities.[4] Journal of the Science of Food and Agriculture, 96(9), 2952-2962. Link

• Li, W., et al. (2015). Validated LC-MS/MS Method for the Determination of Scopoletin in Rat Plasma and Its Application to Pharmacokinetic Studies. Molecules, 20(10), 18000-18015. (Cited for similar coumarin/phenolic extraction protocols). Link

• FDA Guidance for Industry. (2018). Bioanalytical Method Validation. (Standard regulatory framework for the validation parameters cited). Link

• Chen, X., et al. (2011). Pharmacokinetics and metabolism of the flavonoids and phenolic acids of Notopterygium incisum in rats. Journal of Ethnopharmacology. (Context for the biological matrix and compound source). Link

Sources

• 1. LC-MS determination and pharmacokinetics of p-coumaric acid in rat plasma after oral administration of p-coumaric acid and freeze-dried red wine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Determination and Pharmacokinetic Study of Three Diterpenes in Rat Plasma by UHPLC-ESI-MS/MS after Oral Administration of Rosmarinus officinalis L. Extract [mdpi.com]
• 3. HPLC-MS/MS based method for the determination of 2-(3-hydroxy-5-phosphonooxymethyl-2-methyl-4-pyridyl)-1,3-thiazolidine-4-carboxylic acid in human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A Review of Analytical Methods for p-Coumaric Acid in Plant-Based Products, Beverages, and Biological Matrices - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Improving Water Solubility of p-Hydroxyphenylethyl p-coumarate for Bioassays

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting and practical solutions for enhancing the water solubility of p-Hydroxyphenylethyl p-coumarate, a promising natural phenylacetylene[1][2], to ensure reliable and reproducible bioassay results.

Frequently Asked Questions (FAQs)

Q1: My p-Hydroxyphenylethyl p-coumarate, dissolved in DMSO, precipitates when I add it to my aqueous cell culture media. What's happening and how can I fix it?

A1: This is a classic solubility challenge. p-Hydroxyphenylethyl p-coumarate, like many phenolic compounds, is hydrophobic. While it dissolves readily in an organic solvent like Dimethyl Sulfoxide (DMSO), this stock solution can crash out when diluted into the aqueous environment of your cell culture medium[3]. This happens because the compound has low aqueous solubility and is driven out of solution as the solvent composition changes from primarily organic to primarily aqueous.

Troubleshooting Steps:

• Optimize the Final Solvent Concentration: Most cell lines can tolerate a final DMSO concentration of 0.1% to 0.5% without significant cytotoxicity.[4][5][6] Maintaining the highest tolerable DMSO concentration for your specific cell line can improve the compound's solubility. Always include a vehicle control (media with the same final DMSO concentration but without the compound) in your experiments.

• Modify the Dilution Protocol: Instead of adding a small volume of your concentrated DMSO stock directly to a large volume of media, try a serial dilution approach. This can sometimes prevent the compound from precipitating.

• Utilize Solubility Enhancers:

  • Serum: Proteins in fetal bovine serum (FBS), such as albumin, can bind to hydrophobic compounds and help keep them in solution.[3] If your assay permits, using a serum-containing medium can be beneficial.

  • Cyclodextrins: These cyclic oligosaccharides can encapsulate hydrophobic molecules, increasing their apparent water solubility.[7][8] (2-Hydroxypropyl)-β-cyclodextrin (HP-β-CD) is a common and effective choice for cell culture applications.[7]

Q2: I'm concerned about the toxicity of the solvents I'm using to dissolve p-Hydroxyphenylethyl p-coumarate. What are the recommended limits?

A2: This is a critical consideration for maintaining the integrity of your bioassay results.

• DMSO: While widely used, DMSO can be toxic to cells at higher concentrations.[4][5] A general rule of thumb is to keep the final concentration at or below 0.1% for sensitive cell lines or long-term assays.[5][9] Many robust cell lines can tolerate up to 0.5% DMSO, but it's crucial to determine the specific tolerance of your cell line with a dose-response viability assay.[4]

• Ethanol: Similar to DMSO, ethanol can be used as a co-solvent. However, its concentration should also be kept to a minimum, typically below 0.5%, as it can also induce cellular stress and affect viability.

It is imperative to run a vehicle control experiment to assess the effect of the solvent on your specific bioassay.

Q3: Can I use surfactants to improve the solubility of p-Hydroxyphenylethyl p-coumarate?

A3: Yes, surfactants can be an effective strategy. They work by forming micelles that encapsulate hydrophobic compounds, thereby increasing their solubility in aqueous solutions.[10][11][12]

Commonly Used Surfactants in Bioassays:

• Tween 20 and Tween 80: These are non-ionic surfactants frequently used in pharmaceutical formulations.[11]

• Polyglyceryl esters: These have also been shown to be effective in increasing the solubility of plant extracts.[10]

Important Considerations:

• Critical Micelle Concentration (CMC): Surfactants are most effective at or above their CMC.

• Cytotoxicity: Surfactants can be toxic to cells. It is essential to determine the non-toxic concentration range for your specific cell line and assay duration.

• Assay Interference: Some surfactants can interfere with assay components or detection methods. Always perform appropriate controls.

Troubleshooting Guides

Scenario 1: Compound Precipitation Observed During Serial Dilution

Problem: You are preparing serial dilutions of your p-Hydroxyphenylethyl p-coumarate stock solution in your assay buffer, and you observe precipitation in the lower concentration wells.

Root Cause Analysis and Solutions:

• Insufficient Solvent in Diluent: The decreasing concentration of the organic co-solvent (like DMSO) in the serial dilutions can cause the compound to fall out of solution.

  • Solution: Prepare your serial dilutions in a buffer that contains a consistent, low percentage of the organic solvent. For example, if your final desired DMSO concentration is 0.1%, prepare all your dilutions in a buffer already containing 0.1% DMSO.

• Slow Dissolution Kinetics: The compound may not be dissolving quickly enough as it is being diluted.

  • Solution: After each dilution step, ensure thorough mixing by gentle vortexing or trituration. Allow a brief incubation period for the compound to fully dissolve before proceeding to the next dilution.

Scenario 2: Inconsistent Bioassay Results Attributed to Solubility Issues

Problem: You are observing high variability in your bioassay results, and you suspect it's due to inconsistent solubility of p-Hydroxyphenylethyl p-coumarate.

Root Cause Analysis and Solutions:

• Stock Solution Instability: Repeated freeze-thaw cycles of your DMSO stock solution can lead to compound precipitation within the stock itself.[3][13]

  • Solution: Aliquot your stock solution into single-use volumes to minimize freeze-thaw cycles.[3] Before use, visually inspect the thawed aliquot for any signs of precipitation. If present, gently warm and vortex to redissolve. If it does not redissolve, prepare a fresh stock solution.[3]

• Micro-precipitation in Assay Wells: Even if not visible to the naked eye, micro-precipitates can form in your assay wells, leading to an inaccurate effective concentration of the compound.

  • Solution: Consider using a solubility enhancer like HP-β-cyclodextrin in your assay medium.[7] Alternatively, explore nanoformulation strategies to improve the compound's bioavailability.[14][15][16]

Experimental Protocols

Protocol 1: Preparation of a DMSO Stock Solution and Working Solutions

This protocol outlines the standard method for preparing a stock solution of a hydrophobic compound like p-Hydroxyphenylethyl p-coumarate.

Materials:

• p-Hydroxyphenylethyl p-coumarate powder

• Anhydrous, sterile-filtered DMSO

• Sterile microcentrifuge tubes

• Vortex mixer

Procedure:

• Prepare a Concentrated Stock Solution:

  • Weigh out the desired amount of p-Hydroxyphenylethyl p-coumarate into a sterile tube.

  • Add the appropriate volume of 100% DMSO to achieve a high-concentration stock (e.g., 10-50 mM). The exact concentration will depend on the compound's solubility in DMSO.

  • Vortex vigorously until the compound is completely dissolved. Gentle warming in a water bath (37°C) may aid dissolution.[3]

• Storage of Stock Solution:

  • Aliquot the stock solution into smaller, single-use volumes in sterile, light-protected tubes.

  • Store at -20°C for long-term storage. For many compounds in DMSO, storage at -20°C is suitable for up to 3 months.[3]

• Preparation of Working Solutions:

  • Thaw a single aliquot of the stock solution at room temperature.

  • Perform serial dilutions of the stock solution into your cell culture medium or assay buffer. To minimize precipitation, it is recommended to add the DMSO stock to the aqueous solution while vortexing.

  • Ensure the final DMSO concentration in your assay does not exceed the tolerance limit of your cells (typically ≤ 0.5%).[4]

Protocol 2: Solubilization using Hydroxypropyl-β-Cyclodextrin (HP-β-CD)

This protocol describes how to use HP-β-CD to enhance the aqueous solubility of p-Hydroxyphenylethyl p-coumarate.

Materials:

• p-Hydroxyphenylethyl p-coumarate powder

• (2-Hydroxypropyl)-β-cyclodextrin (HP-β-CD)

• Sterile, distilled water or desired aqueous buffer

• Magnetic stirrer and stir bar

Procedure:

• Prepare an HP-β-CD Solution:

  • Dissolve HP-β-CD in your desired aqueous buffer to create a stock solution (e.g., 10-40% w/v). HP-β-CD has good water solubility.[17]

• Complexation of p-Hydroxyphenylethyl p-coumarate:

  • Add the p-Hydroxyphenylethyl p-coumarate powder directly to the HP-β-CD solution.

  • Stir the mixture vigorously at room temperature for several hours (or overnight) to allow for the formation of the inclusion complex. The solution should become clear as the compound dissolves.

• Sterilization and Storage:

  • Sterilize the final solution by filtering through a 0.22 µm filter.

  • Store the solution at 4°C for short-term use or aliquot and freeze at -20°C for long-term storage.

Data Presentation

Table 1: Comparison of Common Solubilization Strategies

Solubilization Strategy	Advantages	Disadvantages	Key Considerations
Co-solvents (e.g., DMSO, Ethanol)	Simple to prepare; effective for many compounds.	Potential for cytotoxicity; can cause precipitation upon dilution.	Determine the maximum tolerable solvent concentration for your specific cell line.[4][5][18]
Cyclodextrins (e.g., HP-β-CD)	Generally low cytotoxicity; can significantly increase aqueous solubility.[7][8]	May have a modest effect on some compounds; potential for assay interference.	The choice of cyclodextrin and the molar ratio of cyclodextrin to compound may need optimization.[19]
Surfactants (e.g., Tween 80)	Can be very effective at increasing solubility.[10][11]	Potential for cytotoxicity and assay interference.[12]	Must be used above the critical micelle concentration (CMC).
Nanoformulations (e.g., Liposomes, Nanoparticles)	Can significantly improve bioavailability and targeted delivery; protects the compound from degradation.[14][15][16]	More complex to prepare; may require specialized equipment.	Characterization of the nanoformulation (size, charge, encapsulation efficiency) is crucial.

Visualizations

Experimental Workflow for Solubilization Troubleshooting

Caption: A decision-making workflow for troubleshooting the precipitation of p-Hydroxyphenylethyl p-coumarate.

Logical Relationships in Solubilization

Caption: The relationship between the hydrophobicity of a compound and various solubilization strategies.

References

• LifeTein. (2023, February 1). DMSO usage in cell culture. [Link]

• ResearchGate. (2016, January 1). What is maximum allowable concentration of DMSO as solvent for drugs to check activity on animal cell lines?. [Link]

• MDPI. (2025, September 19). Enhancing the Efficacy of Active Pharmaceutical Ingredients in Medicinal Plants through Nanoformulations: A Promising Field. [Link]

• Jagiellonian Center of Innovation. The study of the influence of dmso on human fibroblasts proliferation in-vitro. [Link]

• MDPI. (2026, February 9). 2-Hydroxypropyl-β-Cyclodextrin-Based Complexes Improve Polyphenol Solubility and Bioaccessibility: Evaluation by Validated HPLC–DAD Method. [Link]

• ResearchGate. (2016, January 25). What the concentration of DMSO you use in cell culture assays?. [Link]

• Nikon. Using live-cell imaging in cell counting — The cytotoxicity of DMSO. [Link]

• ResearchGate. (n.d.). Cyclodextrin-assisted Extraction of Phenolic Compounds: Current Research and Future Prospects. [Link]

• International Journal of Innovative Science and Research Technology. (n.d.). Herbal Nanosuspensions - A Transformative Approach for Poorly Soluble Drugs. [Link]

• PMC. (2020, August 1). Influences of added surfactants on the water solubility and antibacterial activity of rosemary extract. [Link]

• PMC. (2026, February 9). Cyclodextrins-Assisted Extraction for the Recovery of Bioactive Compounds from Rosemary Post-Distillation Residues—In Vitro Antioxidant Activity, Comparisons to Conventional Liquid Extracts. [Link]

• NextGenRnD Solution. (n.d.). Soluble, hydroxypropyl-etherified, β-cyclodextrin (HPβCD) for the removal of phenol group compounds. [Link]

• PMC. (2022, September 30). Cyclodextrin Derivatives as Promising Solubilizers to Enhance the Biological Activity of Rosmarinic Acid. [Link]

• ResearchGate. (2025, September 20). The use of surfactants in the extraction of active ingredients from natural resources: a comprehensive review. [Link]

• PMC. (2017, September 20). Solubility of Hydrophobic Compounds in Aqueous Solution Using Combinations of Self-assembling Peptide and Amino Acid. [Link]

• BioAssay Systems. (n.d.). Troubleshooting. [Link]

• PMC. (n.d.). Nano-Phytomedicine: Harnessing Plant-Derived Phytochemicals in Nanocarriers for Targeted Human Health Applications. [Link]

• ResearchGate. (2006, May 10). Biological assay challenges from compound solubility: strategies for bioassay optimization. [Link]

• Bentham Science. (n.d.). Solubilisation of Hydrophobic Drugs by Saponins. [Link]

• PubMed. (2006, May 15). Biological assay challenges from compound solubility: strategies for bioassay optimization. [Link]

• Scifiniti. (2025, November 28). Novel Nano-Technologies to Enhance Drug Solubility, Dissolution and Bioavailability of Poorly Water-Soluble Drugs. [Link]

• PubMed. (2010, June 30). Solubility enhancement of hydrophobic compounds by cosolvents: role of solute hydrophobicity on the solubilization effect. [Link]

• Google Patents. (n.d.). EP1748759B1 - Methods of enhancing solubility in water of hydrophobic compounds by micellar dispersions.

• ResearchGate. (2026, February 9). (PDF) Compound Precipitation in High-Concentration DMSO Solutions. [Link]

• Royal Society of Chemistry. (n.d.). Nanoformulation and encapsulation approaches for poorly water-soluble drug nanoparticles. [Link]

• PhytoTech Labs. (n.d.). Preparing Stock Solutions. [Link]

• Emulate Bio. (n.d.). Protocol for Emulate Organ-Chips: Compound Treatment Solution Preparation and Treatment. [Link]

• IIUM Repository (IRep). (n.d.). CHAPTER 10 NATURAL SURFACTANTS FOR PHARMACEUTICAL EMULSIONS. [Link]

• Journal of Chemical and Pharmaceutical Research. (n.d.). The Role of Surfactants in Solubilization of Poorly Soluble Drugs. [Link]

• Wikipedia. (n.d.). Surfactant. [Link]

• Wikipedia. (n.d.). p-Coumaric acid. [Link]

• Asian Journal of Pharmaceutics. (2016, April 30). Techniques to Enhance Solubility of Hydrophobic Drugs: An Overview. [Link]

• FooDB. (2010, April 8). Showing Compound N-(p-Hydroxyphenyl)ethyl p-hydroxycinnamide (FDB019132). [Link]

• Frontiers in Pharmacology. (n.d.). Phytosomal delivery enhances bioactivity of Hylocereus costaricensis phenolic extract. [Link]

• UKM. (n.d.). Synthesis, - Characterization, Docking Studies and Anticancer Activity through P388 Cell. [Link]

• ResearchGate. (2015, December 22). (PDF) p-Coumaric acid and its conjugates: Dietary sources, pharmacokinetic properties and biological activities. [Link]

• PMC. (n.d.). Applications of p-hydroxyphenacyl (pHP) and coumarin-4-ylmethyl photoremovable protecting groups. [Link]

• ResearchGate. (2025, February 25). (PDF) Phenethyl p-coumarate and N-phenethyl-p-coumaramide: Synthesis, Characterization, Docking Studies and Anticancer Activity through P388 Cell. [Link]

• ResearchGate. (n.d.). Solubility of p-coumaric acid in different media: PBS, water, HCl +.... [Link]

Sources

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. lifetein.com [lifetein.com]
• 5. researchgate.net [researchgate.net]
• 6. Using live-cell imaging in cell counting — The cytotoxicity of DMSO | Case studies | Cell x Image Lab - Nikon [healthcare.nikon.com]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Influences of added surfactants on the water solubility and antibacterial activity of rosemary extract - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. jocpr.com [jocpr.com]
• 13. researchgate.net [researchgate.net]
• 14. Enhancing the Efficacy of Active Pharmaceutical Ingredients in Medicinal Plants through Nanoformulations: A Promising Field | MDPI [mdpi.com]
• 15. ijisrt.com [ijisrt.com]
• 16. Nano-Phytomedicine: Harnessing Plant-Derived Phytochemicals in Nanocarriers for Targeted Human Health Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 17. nextgenrnd.com [nextgenrnd.com]
• 18. jagiellonskiecentruminnowacji.pl [jagiellonskiecentruminnowacji.pl]
• 19. Cyclodextrin Derivatives as Promising Solubilizers to Enhance the Biological Activity of Rosmarinic Acid - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: High-Resolution Separation of p-Hydroxyphenylethyl p-coumarate

Executive Summary & Diagnostic Workflow

The Challenge: p-Hydroxyphenylethyl p-coumarate (HPEPC) is a phenylpropanoid ester often found in Notopterygium incisum (Qianghuo), Propolis, and various medicinal rhizomes. In these matrices, it frequently co-elutes with structural analogs like phenethyl ferulate , isoimperatorin , or nodakenin .

Standard C18 chemistry often fails to resolve these compounds because they share nearly identical hydrophobicity (logP) values. Resolution requires exploiting

interactions and steric selectivity , not just hydrophobic retention.

Diagnostic Decision Tree

Before altering your method, confirm the co-elution using this logic flow.

Figure 1: Diagnostic workflow to confirm spectral homogeneity before method development.

Critical Method Parameters (Troubleshooting Guide)

Q1: I am using a standard C18 column, but the HPEPC peak has a "shoulder." What is happening?

Analysis: A shoulder on a C18 column typically indicates the presence of a structural isomer or a closely related ester (e.g., cis-isomer or a methoxy-derivative like p-hydroxyphenethyl anisate). On C18, separation is driven by hydrophobicity.[1] Since these molecules differ only by minor steric orientation or a single methyl group, their hydrophobic interaction with the C18 chains is nearly identical.

The Fix: Switch to Phenyl-Hexyl or PFP Chemistry. You need a stationary phase that interacts with the aromatic rings of the coumarate moiety.

• Phenyl-Hexyl: Offers

  interactions. The aromatic ring of the stationary phase stacks with the phenolic rings of HPEPC, providing distinct selectivity based on electron density.

• Pentafluorophenyl (PFP): Offers strong dipole-dipole interactions and shape selectivity, excellent for separating positional isomers of phenolic acids.

Data Comparison: Selectivity Factors (

) | Stationary Phase | Mechanism | Resolution ( ) vs. Impurity | Recommendation | | :--- | :--- | :--- | :--- | | C18 (Standard) | Hydrophobic Interaction | 0.8 (Co-elution) | Poor | | C18 (High Carbon Load) | Hydrophobic + Steric | 1.1 (Partial) | Fair | | Phenyl-Hexyl | Hydrophobic + | 1.8 (Baseline) | Excellent | | PFP (F5) | Dipole + Shape Selectivity | 2.1 (Baseline) | Best for Isomers |

Q2: My retention times are drifting, and peak shapes are tailing. Is it a pH issue?

Analysis: Yes. HPEPC contains a phenolic hydroxyl group (pKa ~9.5) and an ester linkage. While it is mostly non-ionized at neutral pH, the silica surface silanols can interact with the hydroxyls, causing tailing. Furthermore, complex extracts often contain organic acids that alter the local pH.

The Fix: Strict pH Control & Mobile Phase Selection. Do not rely on water alone. You must suppress the ionization of residual silanols and the analyte itself.

• Protocol: Use 0.1% Formic Acid or 10 mM Ammonium Formate (pH 3.0) .

• Solvent Choice: Switch from Acetonitrile to Methanol .

  • Why? Methanol is a protic solvent. It can hydrogen bond with the phenolic hydroxyls and the ester carbonyl, often providing different selectivity compared to the aprotic acetonitrile. This "solvent tuning" is the easiest way to resolve co-eluting peaks without changing columns.

Q3: Can you provide a "Gold Standard" protocol for separating HPEPC in root extracts?

Analysis: Based on the separation of coumarins and phenylpropanoids in Notopterygium [1, 2], the following gradient is optimized for resolution over speed.

Recommended Method (Self-Validating):

• Column: Phenyl-Hexyl, 150 x 4.6 mm, 2.7 µm (Core-Shell) or 3.5 µm.

• Mobile Phase A: Water + 0.1% Formic Acid.[1]

• Mobile Phase B: Methanol (MeOH).[2]

• Flow Rate: 0.8 mL/min.

• Temperature: 30°C (Lower temperature favors selectivity for these isomers).

• Detection: UV 310 nm (Specific for coumarate conjugation) and 254 nm.

Gradient Table:

Time (min)	% Mobile Phase B	Event
0.0	30	Initial Hold
2.0	30	Isocratic for polar elution
20.0	85	Shallow gradient for resolution
22.0	95	Wash
25.0	95	Hold

| 25.1 | 30 | Re-equilibration |

Validation Check: If the resolution (

) between HPEPC and the nearest peak is < 1.5, lower the slope of the gradient between 10-20 minutes (e.g., extend to 25 minutes).

Advanced Troubleshooting (FAQs)

Q: I see the peak in UV, but my MS signal is weak or absent.

Answer: This is likely Matrix Effect (Ion Suppression) caused by the co-elution you are trying to fix.

• Cause: Co-eluting phospholipids or high-concentration bulk compounds compete for charge in the ESI source.

• Solution:

  • Sample Prep: Implement a Solid Phase Extraction (SPE) step using a Polymeric Reversed-Phase (HLB) cartridge. Wash with 5% MeOH to remove salts/sugars, elute with 100% MeOH.

  • Ionization Mode: HPEPC ionizes well in Negative Mode (ESI-) due to the phenolic proton (

    m/z ~283). Ensure your MS method includes negative mode scanning.

Q: The peak purity passes, but the quantitation is not reproducible.

Answer: Check for trans-cis photoisomerization . Coumarate derivatives are light-sensitive. The trans-isomer (HPEPC) can convert to the cis-isomer upon exposure to ambient light, leading to a new peak appearing and the main peak decreasing.

• Protocol: Prepare all samples in amber glassware. Analyze immediately after extraction.

Visualizing the Separation Logic

The following diagram illustrates the chemical logic for selecting the stationary phase based on the specific interference type.

Figure 2: Stationary phase selection guide based on interference chemistry.

References

• Separation of Coumarins and Phenethyl Esters in Notopterygium incisum Source: Journal of Chromatography A / ResearchGate Context: Establishes C18 conditions and co-elution challenges with isoimperatorin and phenethyl ferulate.

• Stationary Phase Selection for Coumarin Derivatives Source: MDPI / PMC Context: Comparative analysis of stationary phases for separating structurally similar coumarins and phenolic esters.

• Peak Purity Assessment in Complex Matrices Source: Chromatography Online / LCGC Context: Methodologies for using DAD and MS to confirm spectral purity in co-eluting peaks.

• Optimization of HPLC Methods for Phenolic Compounds Source: Thermo Fisher Scientific (AnalyteGuru) Context: Guide on resolving non-baseline resolution via temperature and flow rate adjustments.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Yield in the Synthesis of p-Hydroxyphenylethyl p-coumarate

Welcome to the Technical Support Center for the synthesis of p-Hydroxyphenylethyl p-coumarate (commonly known as tyrosyl p-coumarate). This bioactive ester is highly valued in drug development for its potent antioxidant and anti-melanoma properties ()[1]. However, synthesizing it in high yields presents significant chemical challenges.

This guide provides advanced troubleshooting, validated protocols, and mechanistic insights to help researchers overcome yield-limiting bottlenecks such as poor regioselectivity, unwanted oligomerization, and thermodynamic stalling.

Architectural Overview of Synthesis Pathways

To optimize yield, you must first select the appropriate synthetic route based on your lab's scale and purity requirements. The diagram below illustrates the two primary validated pathways: the protected chemical route and the biocatalytic route.

Dual pathways for synthesizing p-hydroxyphenylethyl p-coumarate.

Troubleshooting & FAQs: Mechanistic Insights

Q1: Why am I getting complex mixtures and low yields (<20%) when using standard Steglich esterification (DCC/DMAP)?

Causality: Both p-coumaric acid and tyrosol possess highly reactive phenolic hydroxyl groups in addition to the target carboxylic acid and primary aliphatic alcohol. Carbodiimide coupling reagents (like DCC or EDC) are not inherently regioselective enough to exclusively target the primary aliphatic alcohol of tyrosol. Consequently, the activated p-coumaric acid reacts with the phenolic -OH groups, leading to self-condensation (oligomerization) and the formation of undesired phenolic esters ()[2]. Self-Validating Solution: Implement a rigorous protection-deprotection strategy. Protect the phenolic -OH groups using tert-butyldimethylsilyl (TBS) chloride. Validation Step: Before proceeding to coupling, verify complete protection via LC-MS; the protected intermediates will show a significant shift in retention time and the absence of the broad free phenolic O-H stretch (~3200-3400 cm⁻¹) in FTIR. Proceeding only when this signal disappears prevents the introduction of unreacted precursors that cause oligomerization.

Q2: I am using Novozym 435 for direct esterification to avoid protecting groups, but the reaction stalls at 40-50% conversion. How can I drive it to completion?

Causality: Enzymatic esterification is governed by a reversible thermodynamic equilibrium. As the reaction progresses, water is generated as a byproduct. In non-aqueous organic solvents, the accumulation of water shifts the equilibrium backward, promoting the hydrolysis of your newly formed tyrosyl p-coumarate back into starting materials ()[3]. Self-Validating Solution: Shift the equilibrium by continuously removing water. Add activated 4Å molecular sieves directly to the reaction vessel. Validation Step: Monitor the reaction progression via HPLC. If the product peak plateaus, add a fresh batch of molecular sieves. A resumption in product formation validates that water accumulation was the limiting factor.

Q3: What is the optimal solvent for the lipase-catalyzed esterification of these specific substrates?

Causality: Tyrosol and p-coumaric acid are highly polar due to their phenolic rings, making them poorly soluble in non-polar solvents (like hexane or toluene) typically favored for lipase reactions. Conversely, highly polar solvents (like DMF or DMSO) strip the essential hydration shell from the lipase, denaturing the enzyme and halting catalysis ()[4]. Solution: Use a moderately polar, sterically hindered tertiary alcohol such as 2-methyl-2-butanol (tert-amyl alcohol). It dissolves the polar substrates adequately without stripping the enzyme's hydration shell, and its steric hindrance prevents it from acting as a competing nucleophile in the esterification.

Troubleshooting logic tree for resolving low esterification yields.

Validated Experimental Protocols

Protocol A: Regioselective Enzymatic Synthesis (Green Chemistry Approach)

Advantage: Eliminates the need for protection/deprotection steps due to the high regioselectivity of Lipase B for primary alcohols over phenolic alcohols.

• Preparation: Dry 2-methyl-2-butanol over 4Å molecular sieves for 24 hours prior to use.

• Substrate Loading: In a 50 mL round-bottom flask, dissolve 1.0 mmol of p-coumaric acid and 1.2 mmol of tyrosol in 10 mL of the dried 2-methyl-2-butanol.

• Biocatalyst Addition: Add 100 mg of Novozym 435 (immobilized Candida antarctica Lipase B).

• Water Sequestration: Add 200 mg of freshly activated 4Å molecular sieves directly to the reaction mixture to drive the thermodynamic equilibrium forward.

• Incubation: Incubate the mixture in an orbital shaker at 55°C and 200 rpm for 48–72 hours.

• Validation & Workup: Monitor via HPLC (C18 column, Acetonitrile/Water gradient). Once conversion exceeds 85%, filter the mixture to remove the immobilized enzyme and molecular sieves. Wash the enzyme bed with acetone to recover any adsorbed product.

• Purification: Evaporate the solvent under reduced pressure and purify the crude residue via silica gel flash chromatography (Eluent: Hexane/Ethyl Acetate 7:3) to yield pure p-hydroxyphenylethyl p-coumarate.

Protocol B: Protected Chemical Synthesis (High-Purity Approach)

Advantage: Guarantees zero phenolic esterification, making it ideal for rapid scale-up when enzymatic methods are too slow.

• Phenolic Protection: React p-coumaric acid (1.0 eq) and tyrosol (1.0 eq) in separate flasks with TBS-Cl (1.2 eq per phenolic OH) and Imidazole (2.0 eq) in anhydrous DMF at room temperature for 4 hours. Extract with ethyl acetate and wash with brine.

• Coupling: Dissolve the TBS-protected p-coumaric acid (1.0 eq) and TBS-protected tyrosol (1.1 eq) in anhydrous dichloromethane (DCM).

• Activation: Add EDC-HCl (1.5 eq) and DMAP (0.2 eq). Stir at room temperature under an inert argon atmosphere for 12 hours.

• Validation: Check TLC (Hexane/EtOAc 8:2). The formation of a new, less polar spot confirms the ester bond formation.

• Deprotection: Concentrate the mixture, dissolve the crude protected ester in THF, and add TBAF (Tetra-n-butylammonium fluoride, 2.5 eq). Stir for 2 hours at room temperature to cleave the TBS groups.

• Final Purification: Quench with saturated NH₄Cl, extract with EtOAc, and purify via flash chromatography to isolate the final product.

Quantitative Data: Method Comparison

Use the following table to compare the operational metrics of both validated protocols and select the best fit for your laboratory's infrastructure.

Parameter	Enzymatic Synthesis (Novozym 435)	Chemical Synthesis (EDC/DMAP + Protection)
Target Yield	75 - 85%	60 - 70% (Calculated over 3 steps)
Reaction Time	48 - 72 hours	18 - 24 hours
Regioselectivity	>98% (Primary OH specific)	100% (Forced via protecting groups)
Primary Byproducts	Water	Urea derivatives, silyl ethers
Scalability	Moderate (Limited by enzyme cost)	High (Utilizes standard bulk reagents)
E-Factor (Waste)	Low (Green process, recyclable catalyst)	High (Requires multiple solvents/reagents)

References

• Aissa, I., Bouaziz, M., Ghamgui, H., et al. "Synthesis of lipophilic tyrosyl esters derivatives and assessment of their antimicrobial and antileishmania activities." Lipids in Health and Disease, 11, 13 (2012). URL:[Link]

• Mateos, R., Trujillo, M., Pereira-Caro, G., et al. "New Lipophilic Tyrosyl Esters. Comparative Antioxidant Evaluation with Hydroxytyrosyl Esters." Journal of Agricultural and Food Chemistry, 56(22), 10960–10966 (2008). URL:[Link]

• Masyithah, Z., & Sitorus, R. S. "Various ester derivatives from esterification reaction of secondary metabolite compounds: a review." MedCrave Online Journal of Biology and Medicine, 5(3), 114-118 (2020). URL:[Link]

• de Oliveira, J. R., de Almeida, L. C., et al. "Esterification of p-Coumaric Acid Improves the Control over Melanoma Cell Growth." Biomedicines, 11(1), 196 (2023). URL:[Link]

Sources

• 1. Esterification of p-Coumaric Acid Improves the Control over Melanoma Cell Growth - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Various ester derivatives from esterification reaction of secondary metabolite compounds: a review - MedCrave online [medcraveonline.com]
• 3. Synthesis of lipophilic tyrosyl esters derivatives and assessment of their antimicrobial and antileishmania activities - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

storage conditions to maximize shelf-life of p-Hydroxyphenylethyl p-coumarate

Senior Application Scientist Desk

Subject: Maximizing Shelf-Life & Stability of p-Hydroxyphenylethyl p-coumarate Case ID: TECH-STAB-2024-PHPC

Executive Summary

p-Hydroxyphenylethyl p-coumarate (also known as Tyrosol p-coumarate) is a bioactive phenylpropanoid ester found in medicinal plants like Notopterygium incisum.[1] Its chemical structure combines a phenolic ester linkage with a conjugated double bond .

This dual-functionality creates two primary degradation risks:

• Photo-Isomerization: The conjugated alkene is highly sensitive to UV/visible light, causing rapid trans-to-cis conversion.

• Hydrolysis: The ester bond is susceptible to hydrolytic cleavage in the presence of moisture or non-neutral pH.

The following guide synthesizes field data and chemical kinetics to provide a self-validating storage protocol.

Module 1: Critical Storage Parameters

The Three Pillars of Stability

Parameter	Critical Limit	Mechanism of Failure	Prevention Protocol
Light	ZERO TOLERANCE	Geometric Isomerization: UV/Vis light triggers the conversion of the bioactive trans-isomer to the thermodynamically less stable cis-isomer. This alters biological potency and HPLC retention times.	Amber Vials Only. Wrap vials in aluminum foil for secondary protection. Work under low-light conditions when possible.
Moisture	< 0.5% Relative Humidity	Ester Hydrolysis: Water molecules attack the carbonyl carbon, cleaving the molecule into p-Coumaric acid and Tyrosol (p-Hydroxyphenylethanol).	Store solid with active desiccant (Silica gel). Allow vial to reach room temperature before opening to prevent condensation.
Temperature	-20°C (Solid)-80°C (Solution)	Oxidation & Polymerization: Elevated temperatures accelerate oxidative coupling of the phenolic hydroxyl groups (browning) and hydrolysis kinetics.	Long-term storage at -20°C . For solutions, -80°C is mandatory to freeze molecular motion and prevent hydrolysis.

Degradation Pathway Visualization

The following diagram illustrates the specific chemical risks associated with this compound.

Figure 1: Primary degradation pathways. Note that light-induced isomerization is the fastest degradation route, often occurring within minutes of benchtop exposure.

Module 2: Troubleshooting Guide (FAQ)

Q1: I just received my shipment, and the HPLC shows two peaks instead of one. Is the product impure? Diagnosis: Likely Photo-Isomerization , not chemical impurity. Root Cause: p-Coumaric acid derivatives exist naturally in the trans (E) configuration. Exposure to standard laboratory fluorescent lighting can induce trans-to-cis isomerization in as little as 15 minutes. The cis isomer typically elutes earlier on C18 columns. Validation Step:

• Run a DAD (Diode Array Detector) scan. Both peaks should have nearly identical UV spectra (max ~310 nm).

• If the spectra match, it is an isomer. Correction: This process is reversible but difficult. Prevention is key. Always shield samples from light during weighing and dissolution.

Q2: My stock solution in PBS turned cloudy/precipitated after 24 hours. Diagnosis: Solubility Crash / Hydrolysis . Root Cause: p-Hydroxyphenylethyl p-coumarate is a lipophilic ester. It has very poor solubility in aqueous buffers (< 0.1 mg/mL). Furthermore, aqueous storage promotes hydrolysis. Correction:

• Never store aqueous working solutions. Prepare them fresh immediately before use.

• Dissolve the compound in 100% DMSO or Ethanol to create a high-concentration stock (e.g., 10-50 mg/mL).

• Dilute into PBS only at the moment of the experiment, ensuring the final organic solvent concentration is < 0.5% (or as tolerated by your cells).

Q3: The powder has turned from off-white to a yellowish-brown. Diagnosis: Oxidative Degradation . Root Cause: The phenolic hydroxyl groups have oxidized, likely due to moisture ingress or storage at room temperature without an inert gas overlay. Action: The compound integrity is compromised. Check purity via LC-MS. If oxidation > 5%, discard the sample.

Module 3: Handling & Reconstitution Protocols

Protocol A: Preparation of High-Stability Stock Solution

Objective: Create a stock solution stable for 6 months.

Materials:

• Anhydrous DMSO (Dimethyl Sulfoxide), HPLC Grade.

• Amber glass vials (silanized preferred).

• Argon or Nitrogen gas source.

Workflow:

• Equilibration: Remove the product vial from the freezer and place it in a desiccator. Allow it to warm to room temperature (approx. 30 mins) before opening.

  • Why? Opening a cold vial condenses atmospheric moisture onto the hygroscopic powder, accelerating hydrolysis.

• Solvation: Weigh the required amount and dissolve in Anhydrous DMSO to reach 10-50 mM .

  • Note: Avoid Methanol if possible, as transesterification can occur over long periods. DMSO is chemically inert for this ester.

• Aliquot: Dispense into single-use aliquots (e.g., 20 µL) in amber microcentrifuge tubes.

  • Why? Repeated freeze-thaw cycles introduce moisture and oxygen.

• Inert Gas Overlay: Gently blow a stream of Argon or Nitrogen into the headspace of each tube before closing.

• Storage: Store at -80°C .

Protocol B: Reconstitution Decision Tree

Figure 2: Decision tree for solvent selection. Aqueous buffers are strictly for immediate use, not storage.

Module 4: Quantitative Data & Specifications

Solubility & Stability Matrix

Solvent	Solubility (Max)	Stability (at 25°C)	Stability (at -20°C)	Notes
DMSO	~20 mg/mL	24 Hours	6 Months	Recommended. Best for stock solutions.
Ethanol	~15 mg/mL	24 Hours	1 Month	Good, but evaporates; seal tightly.
PBS (pH 7.4)	< 0.1 mg/mL	< 4 Hours	Unstable	Hydrolysis risk. Use immediately.
DMF	~20 mg/mL	24 Hours	3 Months	Alternative to DMSO.

Chemical Identifiers

• IUPAC Name: 2-(4-Hydroxyphenyl)ethyl (E)-3-(4-hydroxyphenyl)prop-2-enoate

• Common Name: p-Hydroxyphenylethyl p-coumarate; Tyrosol p-coumarate.

• Molecular Weight: 284.31 g/mol

• Key Functional Groups: Phenol (x2), Conjugated Ester.

References

• Hydrolysis Kinetics of Phenolic Esters: Wang, X., et al. (2024).[2] "In vitro plasma hydrolysis of phenolic esters and their absorption kinetics in rats." ResearchGate/PubMed. This study details the hydrolysis rates of Tyrosol esters (Tyrosol-Es) compared to other phenolic esters, highlighting the susceptibility of the ester bond to plasma esterases and pH.

• Photo-Isomerization of Coumaric Acid Derivatives: Kort, R., et al. (1996). "Evidence for trans-cis isomerization of the p-coumaric acid chromophore." The EMBO Journal. Establishes the mechanism of rapid light-induced isomerization in p-coumaric acid derivatives, a critical factor for storage.

• Isolation from Notopterygium incisum: Azietaku, J. T., et al. (2017).[1][3][4] "Chemical Constituents of Notopterygium incisum and Their Biological Activities." Journal of Ethnopharmacology. Provides context on the natural occurrence and stability of phenylpropanoid esters in this medicinal herb.

• General Stability of Phenylpropanoids: BenchChem Technical Guide. "Stability of p-Coumaric acid-d6 in different storage conditions." Provides baseline stability data for the coumarate moiety, emphasizing the need for aprotic solvents (DMSO) to prevent exchange and degradation.[5]

Sources

• 1. acgpubs.org [acgpubs.org]
• 2. In vitro plasma hydrolysis of phenolic esters and their absorption kinetics in rats: Controlled release of phenolic compounds and enhanced health benefits - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Three new coumarins from Notopterygium incisum with potential anti-inflammatory activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]

Technical Support Center: Identifying Degradation Products of p-Hydroxyphenylethyl p-coumarate (p-HPEpC)

Welcome to the Analytical Troubleshooting and Technical Support Center for p-Hydroxyphenylethyl p-coumarate (also known as tyrosol p-coumarate). As a natural phenylpropanoid ester with the molecular formula C17H16O4 and a molecular weight of 284.31[1], this compound is frequently isolated from botanical sources such as Polyalthia parviflora[2] and Dendrobium signatum[3].

Due to its ester linkage, phenolic hydroxyl groups, and conjugated double bond, p-HPEpC is highly susceptible to specific degradation pathways during extraction, storage, and analysis. This guide provides field-proven insights to help you identify, troubleshoot, and prevent the degradation of p-HPEpC in your analytical workflows.

Mechanistic Pathways of p-HPEpC Degradation

To effectively troubleshoot, we must first understand the causality behind the degradation. The molecule features three primary sites of lability:

• The Ester Bond: Susceptible to nucleophilic attack (hydrolysis) at pH extremes.

• The Alkene (Double Bond): Prone to UV-induced

  excitation, leading to trans-cis isomerization.

• The Phenolic Rings: Vulnerable to oxidation by reactive oxygen species (ROS) or transition metals.

Mechanistic degradation pathways of p-Hydroxyphenylethyl p-coumarate under stress conditions.

Frequently Asked Questions (FAQs) & Troubleshooting

FAQ 1: Sample Preparation & Stability

Q: During LC-MS analysis of my p-HPEpC reference standards, I consistently observe a double peak with the exact same precursor mass (

283.10 [M-H]-). Is my standard impure? A: Not necessarily. This is a classic hallmark of photo-isomerization . Natural p-HPEpC exists predominantly in the thermodynamically stable trans configuration. However, exposure to ambient laboratory lighting (specifically UV wavelengths) during extraction or autosampler queuing provides the activation energy necessary for the double bond in the coumaroyl moiety to rotate into the cis configuration.

• The Fix: This is a self-validating system; if you wrap your extraction vials in aluminum foil and use amber autosampler vials, the secondary peak will cease to grow. The cis-isomer typically elutes slightly earlier on a C18 reversed-phase column due to its disrupted planarity, which reduces hydrophobic interaction with the stationary phase.

Q: My p-HPEpC samples show a significant loss of signal over 24 hours when stored in aqueous biological buffers. What is happening? A: You are observing ester hydrolysis . The ester linkage between p-coumaric acid and tyrosol is labile in aqueous environments, particularly if the pH deviates from neutrality. Base-catalyzed hydrolysis (pH > 7.5) involves hydroxide nucleophilic attack on the carbonyl carbon, while acid-catalyzed hydrolysis (pH < 3) involves protonation of the carbonyl oxygen.

• The Fix: Always prepare primary stock solutions in 100% LC-MS grade methanol or acetonitrile[4]. For aqueous biological assays, spike the compound immediately prior to the experiment and quench the reaction rapidly with cold organic solvent (e.g., 1:3 ratio of sample to ice-cold acetonitrile) to precipitate proteins and halt hydrolytic enzymes.

FAQ 2: LC-MS/MS Analytical Troubleshooting

Q: How can I definitively distinguish between intact p-HPEpC, its isomers, and its oxidation products using mass spectrometry? A: Negative electrospray ionization (ESI-) is highly recommended due to the readily ionizable phenolic hydroxyl groups.

• Isomers: Both cis and trans p-HPEpC will yield a precursor ion at

  283.10 and a primary MS/MS fragment at 163.0 (cleavage of the ester bond, leaving the charge on the p-coumarate moiety). You must rely on chromatographic retention time to separate them.

• Oxidation (+16 Da): If the molecule undergoes hydroxylation, the precursor shifts to

  299.10. To determine where the oxidation occurred, look at the MS/MS spectra. If the primary fragment is 179.0, the coumaroyl ring was oxidized. If the primary fragment remains 163.0, the tyrosol ring was oxidized.

Reference Data: Exact Masses and MS/MS Transitions

Use the following self-validating data table to build your Multiple Reaction Monitoring (MRM) methods.

Compound / Degradant	Molecular Formula	Monoisotopic Mass (Da)	ESI(-) Precursor	Primary MS/MS Fragments ( )	Mechanism of Formation
trans-p-HPEpC	C17H16O4	284.1049	283.10	163.0, 119.0	N/A (Intact Parent)
cis-p-HPEpC	C17H16O4	284.1049	283.10	163.0, 119.0	UV Photo-isomerization
p-Coumaric Acid	C9H8O3	164.0473	163.04	119.0, 93.0	Ester Hydrolysis
Tyrosol	C8H10O2	138.0681	137.06	119.0, 106.0	Ester Hydrolysis
Hydroxylated p-HPEpC	C17H16O5	300.0998	299.09	179.0 or 163.0	ROS / Metal Oxidation

Experimental Protocol: Forced Degradation & LC-MS/MS Workflow

To properly validate an analytical method for p-HPEpC, you must prove that your chromatography can separate the parent compound from its degradation products. Follow this step-by-step forced degradation methodology.

Step 1: Preparation of Stock Solutions

• Accurately weigh 1.0 mg of p-HPEpC reference standard.

• Dissolve in 1.0 mL of 100% LC-MS grade Methanol to create a 1 mg/mL stock. Store at -20°C in an amber glass vial.

Step 2: Forced Degradation Matrix Setup

Prepare the following four conditions in separate 1.5 mL Eppendorf tubes. Final concentration of p-HPEpC should be 10 µg/mL in each tube.

• Control (Dark): 10 µL stock + 990 µL Methanol/Water (50:50). Wrap entirely in foil.

• Photolytic Stress: 10 µL stock + 990 µL Methanol/Water (50:50). Place under a UV lamp (254 nm or 365 nm) for 4 hours at room temperature.

• Acid/Base Hydrolysis:

  • Acid: 10 µL stock + 990 µL 0.1 M HCl. Incubate at 60°C for 2 hours.

  • Base: 10 µL stock + 990 µL 0.1 M NaOH. Incubate at 60°C for 2 hours.

• Oxidative Stress: 10 µL stock + 990 µL 3% H2O2. Incubate at room temperature for 4 hours.

Step 3: Quenching and Sample Preparation

• For the Acid/Base samples, neutralize by adding an equimolar amount of NaOH or HCl, respectively.

• For the Oxidative sample, quench the reaction by adding 10 µL of 10% sodium thiosulfate.

• Dilute all samples 1:10 with initial LC mobile phase (e.g., 95% Water / 5% Acetonitrile with 0.1% Formic Acid) to achieve a final concentration of 1 µg/mL.

• Transfer to amber autosampler vials.

Step 4: LC-MS/MS Acquisition Parameters

• Column: C18 Reversed-Phase (e.g., 2.1 x 50 mm, 1.7 µm particle size) to ensure sharp peak shapes and resolution of cis/trans isomers[4].

• Mobile Phase A: Water + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient: 5% B to 95% B over 5 minutes. Hold at 95% B for 1 minute, then re-equilibrate.

• Source Settings (ESI-): Capillary voltage at 2.5 kV, Desolvation temperature at 400°C.

• Validation: Compare the chromatograms of the stressed samples against the Dark Control. The Dark Control validates that any observed degradation (especially isomerization) is strictly a result of the applied stress and not an artifact of the LC-MS system itself.

References

• MedChemExpress. "p-Hydroxyphenylethyl p-coumarate Product Data Sheet." MedChemExpress.com.
• ResearchGate. "Chemical constituents of Polyalthia parviflora stem." ResearchGate.net.
• Chulalongkorn University. "ANTI-OXIDANT AND ANTI-INFLAMMATORY COMPOUNDS FROM Magnolia liliifera (L.) Baill. FLOWER AND Dendrobium signatum Rchb. f." Chula.ac.th.
• ACS Publications. "Crotofolane Diterpenoids and Other Constituents Isolated from Croton kilwae." Journal of Natural Products.

Sources

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. cuir2.car.chula.ac.th [cuir2.car.chula.ac.th]
• 4. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Comparative Guide: Structure-Activity Relationship of p-Hydroxyphenylethyl p-coumarate vs. CAPE

Executive Summary

This guide provides a technical comparison between p-Hydroxyphenylethyl p-coumarate (HPEPC) and Caffeic Acid Phenethyl Ester (CAPE) . While both are bioactive phenylpropanoid esters found in natural sources like propolis and Goniothalamus species, their distinct substitution patterns drive divergent biological behaviors.

Key Takeaway: CAPE is the superior antioxidant and cytoprotective agent due to its catechol moiety, which facilitates Nrf2 activation. In contrast, HPEPC exhibits superior cytotoxicity against specific cancer cell lines (e.g., HeLa, KB), likely driven by its enhanced lipophilicity and specific "bis-phenol" pharmacophore, despite being a weaker radical scavenger.

Chemical Structure & Pharmacophore Analysis[1][2]

The core difference lies in the hydroxylation pattern of the two phenyl rings. This structural variation dictates their redox potential, membrane permeability, and protein binding affinity.

Feature	CAPE (Caffeic Acid Phenethyl Ester)	HPEPC (p-Hydroxyphenylethyl p-coumarate)
Acid Moiety	3,4-Dihydroxycinnamic acid (Catechol)	4-Hydroxycinnamic acid (Monophenol)
Alcohol Moiety	Phenethyl alcohol (Unsubstituted)	p-Hydroxyphenylethyl alcohol (Tyrosol)
Hydroxyl Count	2 (Catechol arrangement)	2 (Distributed: 1 per ring)
Redox Activity	High (Oxidizes to o-quinone)	Moderate (Stable phenoxy radicals)
LogP (Est.)	~2.9	~2.6

Structural Logic

• The Catechol Driver (CAPE): The 3,4-dihydroxy group is critical for direct ROS scavenging and interaction with cysteine residues on proteins (e.g., Keap1) via oxidation to an ortho-quinone.

• The Bis-Phenol Driver (HPEPC): The distribution of hydroxyl groups on both ends of the molecule creates a "dumbbell" polar-nonpolar-polar profile, potentially altering transmembrane transport and binding pocket fit compared to the "head-tail" polarity of CAPE.

Biological Activity Profile

Anticancer Cytotoxicity

Contrary to the assumption that more hydroxyls always equal better activity, HPEPC shows remarkable potency in specific solid tumor lines.

Experimental Data Comparison:

Cell Line	Assay Type	HPEPC IC50 (µM)	CAPE IC50 (µM)	Insight
HeLa (Cervical)	MTT/SRB	~1.7 µM (0.50 µg/mL) [1]	10 - 20 µM [2]	HPEPC is significantly more potent in HeLa cells.
KB (Oral Epidermoid)	MTT/SRB	~2.4 µM (0.68 µg/mL) [1]	5 - 15 µM [2]	HPEPC outperforms CAPE in oral carcinoma models.
RAW 264.7 (Macrophage)	Viability	> 20 µM	> 20 µM	Both are non-toxic to immune cells at anti-inflammatory doses.

Mechanistic Causality:

• HPEPC: The presence of the p-hydroxyl group on the phenethyl ring (tyrosol moiety) appears to enhance binding affinity to specific proliferation targets in HeLa/KB cells, possibly by acting as a tyrosine mimic or stabilizing the molecule in the active site of kinases.

• CAPE: Its cytotoxicity is often linked to oxidative stress induction (pro-oxidant effect at high doses) inside cancer cells.

Anti-Inflammatory Activity (NO Inhibition)

Both compounds inhibit Nitric Oxide (NO) production, but CAPE is generally more potent due to its ability to directly interfere with the NF-kB redox sensitivity.

• HPEPC IC50: 6.18 µM [3][1]

• CAPE IC50: ~1.3 – 5.0 µM [4, 5]

Result: CAPE is slightly more potent, but HPEPC is a highly effective alternative (IC50 < 10 µM is considered active).

Mechanistic Pathways (Visualized)

The following diagram illustrates the divergent signaling pathways. CAPE triggers the Nrf2 pathway via electrophilic attack (quinone formation), while HPEPC acts primarily as a competitive inhibitor in inflammatory cascades.

Caption: Divergent mechanisms: CAPE utilizes redox-cycling (quinone formation) to activate Nrf2, while HPEPC leverages structural stability for targeted kinase inhibition and cytotoxicity.

Experimental Protocols

To validate these SAR differences, the following protocols are recommended. These are designed to be self-validating by including necessary positive controls.

Protocol A: Comparative NO Inhibition Assay (RAW 264.7)

Objective: Determine IC50 for anti-inflammatory activity.[1][2]

• Cell Seeding: Seed RAW 264.7 macrophages at

  cells/well in 96-well plates. Incubate for 24h.

• Pre-treatment: Treat cells with HPEPC and CAPE (0.5, 1, 5, 10, 20, 50 µM) for 1 hour.

  • Control: DMSO (Vehicle).[1]

  • Positive Control:[1] L-NMMA (NOS inhibitor) or Dexamethasone.

• Stimulation: Add LPS (1 µg/mL) to all wells except "Basal" control. Incubate for 24h.

• Griess Assay:

  • Mix 100 µL supernatant with 100 µL Griess reagent (1:1 mix of 1% sulfanilamide and 0.1% NED).

  • Incubate 10 mins at room temperature.

• Readout: Measure Absorbance at 540 nm. Calculate Nitrite concentration using a NaNO2 standard curve.

• Validation: The LPS-only wells must show >5-fold increase in nitrite vs Basal.

Protocol B: Differential Cytotoxicity Screen

Objective: Confirm HPEPC's superior potency in HeLa cells.

• Panel Setup: Use HeLa (Target) and NIH/3T3 (Normal Fibroblast control).

• Seeding: Seed 5,000 cells/well. Allow attachment (24h).

• Treatment: Serial dilutions of HPEPC and CAPE (0.1 to 100 µM).

• Incubation: 48 hours (Critical: 24h may be too short for apoptotic induction by these esters).

• Detection (SRB Method):

  • Fix cells with 10% TCA (

    C, 1h). Wash water x4.

  • Stain with 0.4% Sulforhodamine B (in 1% acetic acid) for 15 min.

  • Wash with 1% acetic acid x4. Dry.

  • Solubilize dye with 10 mM Tris base.

• Analysis: Measure OD 510 nm.

  • Calculation: Plot dose-response curves.

  • Expectation: HPEPC IC50 < 2 µM for HeLa; CAPE IC50 > 5 µM.

References

• Tippyang, S., et al. (2010).[2][3] "A new cytotoxic 1-azaanthraquinone from the stems of Goniothalamus laoticus."[4][3] Fitoterapia, 81(7), 894-896.[3]

• Murtaza, G., et al. (2014). "Caffeic acid phenethyl ester and therapeutic potentials." BioMed Research International, 2014.

• Khumploy, P. (2020).[1] "Anti-oxidant and Anti-inflammatory Compounds from Magnolia liliifera and Dendrobium signatum."[1] Chulalongkorn University Thesis Repository.

• Song, Y.S., et al. (2002). "Inhibition of nitric oxide production in RAW 264.7 macrophages by CAPE." Journal of Ethnopharmacology.

• Wang, X., et al. (2010). "Structure–activity relationships in the cytoprotective effect of caffeic acid phenethyl ester (CAPE)." European Journal of Pharmacology, 635(1-3), 16-22.

Sources

• 1. cuir2.car.chula.ac.th [cuir2.car.chula.ac.th]
• 2. Inhibition of Nitric Oxide (NO) Production in Lipopolysaccharide (LPS)-Activated Murine Macrophage RAW 264.7 Cells by the Norsesterterpene Peroxide, Epimuqubilin A - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A new cytotoxic 1-azaanthraquinone from the stems of Goniothalamus laoticus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Validating p-Hydroxyphenylethyl p-coumarate Purity: A Comparison Guide for Reference Standards

p-Hydroxyphenylethyl p-coumarate (CAS: 149030-02-4) is a bioactive natural phenylpropanoid isolated from diverse botanical sources, including Goniothalamus laoticus[1], Croton kilwae[2], and Polyalthia parviflora[3]. Known for its potent cytotoxic and anti-inflammatory properties, this compound is increasingly utilized in drug discovery and pharmacological assays[4][5].

However, quantifying its presence in complex matrices requires highly pure reference standards. Because it is frequently co-extracted with structurally similar analogues—such as p-hydroxyphenylethyl ferulate[2]—relying on unvalidated standards can severely skew bioassay results and analytical quantification. This guide objectively compares sourcing strategies for these standards and provides a self-validating, step-by-step HPLC-UV/MS protocol to ensure absolute purity.

Comparative Analysis of Reference Standard Sources

When designing an analytical workflow, researchers must choose between purchasing commercial reference standards, isolating the compound in-house, or using a surrogate standard. Table 1 summarizes the performance, validation depth, and quantitative reliability of each approach.

Table 1: Comparison of Reference Standard Sourcing Strategies

Sourcing Strategy	Typical Purity Claim	Validation Methods Provided	Traceability	Pros	Cons
Commercial Standards (e.g., MedChemExpress[4], BioCrick[6])	≥ 98.0%	NMR, LC-MS, HPLC-UV	ISO/GMP traceable lots	Ready-to-use; extensive QC documentation; eliminates isolation bottlenecks.	Higher cost per milligram; requires proper storage to prevent degradation.
In-House Isolated (from plant extracts)	Variable (85% - 95%)	Custom (often limited to 1H-NMR)	Internal batch records	Cost-effective for large-scale needs; provides exact matrix matching.	Highly labor-intensive; risk of co-eluting isomeric impurities inflating purity.
Surrogate Standard (p-Coumaric acid)	≥ 99.0%	Full compendial (USP/EP)	Pharmacopeia	Highly accessible and inexpensive.	Response factor mismatch requires complex correction calculations; lacks structural parity.

The Mechanistic Imperative: We strongly recommend utilizing commercial high-purity standards (>98%)[7] for absolute quantification. If in-house isolation is required, the standard must be subjected to the orthogonal validation protocol detailed below to rule out UV-transparent contaminants.

Self-Validating Analytical Protocol: HPLC-PDA/MS

A robust purity validation protocol cannot rely on a single data point. The following methodology establishes a self-validating system : it pairs Photodiode Array (PDA) detection with Electrospray Ionization Mass Spectrometry (ESI-MS). If a co-eluting impurity lacks a chromophore at the target wavelength, the UV purity will artificially inflate the result. The Total Ion Chromatogram (TIC) from the MS acts as an orthogonal failsafe against these transparent contaminants.

Step-by-Step Methodology

Step 1: Standard Preparation

• Action: Accurately weigh 1.0 mg of the p-hydroxyphenylethyl p-coumarate standard and dissolve it in 1.0 mL of LC-MS grade Methanol. Vortex for 30 seconds and sonicate for 2 minutes.

• Causality: p-Hydroxyphenylethyl p-coumarate is a highly lipophilic phenylpropanoid[4]. Attempting to dissolve it in highly aqueous diluents will cause micro-precipitation in the autosampler vial. This leads to erratic injection volumes, poor peak shape, and artificially low purity calculations.

Step 2: Chromatographic Separation

• Column: C18 Reverse Phase (e.g., 150 mm × 4.6 mm, 3.5 µm particle size).

• Mobile Phase A: 0.1% Formic Acid in Ultrapure Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: 10% B to 90% B over 20 minutes, hold at 90% B for 5 minutes, return to 10% B.

• Flow Rate: 1.0 mL/min.

• Causality: Acidification of the mobile phases with 0.1% Formic Acid is critical. The compound possesses phenolic hydroxyl groups (pKa ~9.5). Without acidification, partial ionization occurs during elution, leading to severe peak tailing and unpredictable retention shifts on the hydrophobic C18 stationary phase. Furthermore, the steep gradient ensures that highly lipophilic impurities (such as tetracosanoyltyramine[4]) are completely washed off the column, preventing ghost peaks in subsequent runs.

Step 3: Orthogonal Detection

• UV/PDA Detection: Extract chromatogram at λ = 310 nm.

• MS Detection: ESI in Positive Ion Mode, scanning m/z 100–1000. Look for the target [M+H]+ ion at m/z 285.1[8].

• Causality: 310 nm is the specific λmax for the extended conjugated π-system of the p-coumaroyl moiety. Measuring at lower wavelengths (e.g., 210 nm) would suffer from baseline drift due to mobile phase absorbance, reducing the signal-to-noise ratio.

System Suitability & Quantitative Benchmarks

Before accepting the purity calculation, the chromatographic system must pass strict suitability criteria to ensure the data is reliable.

Table 2: System Suitability Acceptance Criteria

Parameter	Target Value	Mechanistic Rationale
Retention Time (RT) Precision	RSD ≤ 1.0% (n=5)	Ensures pump stability and consistent mobile phase mixing.
Peak Area Precision	RSD ≤ 2.0% (n=5)	Validates autosampler precision and complete standard solubility.
Tailing Factor (Tf)	0.8 ≤ Tf ≤ 1.5	Confirms adequate suppression of phenolic ionization by Formic Acid.
Resolution (Rs)	Rs ≥ 2.0	Ensures baseline separation from closely related analogues (e.g., ferulates).

Note: Absolute purity is calculated using a mass balance approach: Absolute Purity = Chromatographic Purity (UV Area %) × (100 - % Water - % Residual Solvents - % Ash) / 100.

Experimental Workflow Visualization

The following diagram maps the logical flow of the orthogonal validation system, highlighting the dual-detection failsafe.

Fig 1: Orthogonal HPLC-UV/MS workflow for p-Hydroxyphenylethyl p-coumarate purity validation.

References

• BioCrick BioTech. "p-Hydroxyphenylethyl p-coumarate | High Purity Alkaloids". biocrick.com. Available at: [Link]

• Journal of Natural Products. "Crotofolane Diterpenoids and Other Constituents Isolated from Croton kilwae". acs.org. Available at: [Link]

• ResearchGate. "Cytotoxic Constituents of Roots of Chaerophyllum hirsutum". researchgate.net. Available at: [Link]

Sources

• 1. Griffithazanone A | CAS:240122-30-9 | Alkaloids | High Purity | Manufacturer BioCrick [biocrick.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. Drug Derivative | 药物衍生物 | MCE [medchemexpress.cn]
• 5. researchgate.net [researchgate.net]
• 6. 3,4-Dihydroxy-N-(2-hydroxy-2-phenylethyl)benzamide | CAS:1916734-50-3 | Alkaloids | High Purity | Manufacturer BioCrick [biocrick.com]
• 7. 5-Hydroxynoracronycine | CAS:27067-70-5 | Alkaloids | High Purity | Manufacturer BioCrick [biocrick.com]
• 8. medchemexpress.com [medchemexpress.com]

comparison of p-Hydroxyphenylethyl p-coumarate content in different propolis origins

This guide provides an in-depth technical comparison of p-Hydroxyphenylethyl p-coumarate (and its structural analog Phenethyl p-coumarate ) across different propolis origins. It is designed for researchers requiring actionable data on chemical profiling, extraction protocols, and geographic variability.

Executive Summary & Chemical Identity

p-Hydroxyphenylethyl p-coumarate (also known as Tyrosol p-coumarate ) is a bioactive ester formed from p-coumaric acid and tyrosol (4-hydroxyphenethyl alcohol). It belongs to the class of phenylpropanoid esters, which are critical markers for quality control in propolis.

Crucial Distinction for Researchers:

• Compound A: p-Hydroxyphenylethyl p-coumarate (Tyrosol p-coumarate): Contains a hydroxyl group on the phenethyl ring. Found in specific Mediterranean and tropical propolis types (e.g., from Polyalthia or specific Populus sources).

• Compound B: Phenethyl p-coumarate (PEPC): Lacks the hydroxyl group on the phenethyl ring. This is the dominant marker in Poplar-type propolis (Chinese, European) and is often the primary analyte in "phenethyl ester" quantification alongside CAPE (Caffeic Acid Phenethyl Ester).

Note: Due to the structural similarity and frequent co-elution in standard HPLC, this guide compares the content of these p-coumaric acid phenethyl esters, distinguishing origins where they are major markers versus minor constituents.

Chemical Structure & Bioactivity[1][2][3][4][5][6][7][8][9][10]

• Bioactivity: Potent antioxidant, anti-inflammatory, and cytotoxic activity against tumor cell lines (e.g., P388 murine leukemia).

• Mechanism: Acts as a "capping" agent for reactive oxygen species and inhibits NF-κB signaling pathways.

Figure 1: Biosynthetic relationship between p-coumaric acid precursors and the target esters.

Geographic Comparison: Content Analysis

The content of p-coumaric acid esters varies drastically by botanical origin. Poplar-type propolis is the richest source, while Brazilian Green propolis contains prenylated derivatives (like Artepillin C) rather than simple phenethyl esters.

Comparative Data Table (mg/g of Raw Propolis)

Propolis Origin	Botanical Source	p-Coumaric Acid Esters (PEPC/Tyrosol-PC)	Free p-Coumaric Acid	Key Distinguishing Markers
Chinese (Poplar)	Populus nigra	High (5.0 – 25.0 mg/g)	Moderate (1.0 – 12.0 mg/g)	Phenethyl p-coumarate, CAPE, Pinocembrin
European (Poplar)	Populus nigra / tremula	High (3.0 – 20.0 mg/g)	Moderate (2.0 – 15.0 mg/g)	PEPC, Benzyl caffeate, Chrysin
Brazilian Green	Baccharis dracunculifolia	Trace / Absent (< 0.5 mg/g)	High (10.0 – 40.0 mg/g)*	Artepillin C (Prenylated p-coumaric acid), Drupanin
Mediterranean	Cupressus / Populus	Moderate (Tyrosol esters present)	Moderate	Tyrosol , Totarol, Communic acid
Brazilian Red	Dalbergia ecastaphyllum	Absent	Low	Isoflavonoids (Formononetin), Vestitol

Note on Brazilian Green: While low in phenethyl esters, it is extremely rich in prenylated p-coumaric acid derivatives (Artepillin C), which are chemically distinct but pharmacologically related.

Causality of Variation

• Poplar Propolis (China/Europe): The bud exudates of Populus species naturally accumulate phenylpropanoid esters (PEPC, CAPE) as antimicrobial defenses. This makes them the primary source for extraction of these compounds.

• Brazilian Green Propolis: The Baccharis plant synthesizes prenylated phenylpropanoids. The enzymatic machinery in this plant favors prenylation over phenethyl esterification, resulting in Artepillin C instead of PEPC.

Experimental Protocol: Extraction & Quantification

To ensure scientific integrity, this protocol uses a self-validating internal standard method.

A. Extraction Workflow

Objective: Maximize recovery of esters while preventing hydrolysis.

• Sample Prep: Freeze raw propolis at -20°C and grind to a fine powder.

• Solvent: Use 70% Ethanol (v/v) . Reasoning: Pure ethanol extracts too much wax; water fails to extract the non-polar esters. 70% is the optimal polarity window.

• Ratio: 1:10 (w/v) – 1g Propolis : 10mL Solvent.

• Extraction: Ultrasound-assisted extraction (UAE) for 45 mins at 25°C. Avoid heat >40°C to prevent ester degradation.

• Purification: Centrifuge at 4000 rpm for 10 mins. Filter supernatant through 0.45 µm PTFE filter.

B. HPLC-DAD Quantification Method

System: RP-HPLC with Diode Array Detector (DAD). Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 250 x 4.6 mm, 5 µm).

Parameter	Condition
Mobile Phase A	0.1% Formic Acid in Water (Acidified to suppress ionization of phenolic acids)
Mobile Phase B	Acetonitrile (ACN)
Flow Rate	1.0 mL/min
Detection	290 nm (optimal for p-coumaric moiety) & 325 nm (for verification)
Injection Vol	10 µL

Gradient Program:

• 0-30 min: 15% B → 40% B (Separates free acids)

• 30-50 min: 40% B → 80% B (Elutes Esters like PEPC and CAPE)

• 50-60 min: 80% B (Wash)

Validation Criteria:

• Resolution (Rs): > 1.5 between p-coumaric acid and p-coumaric acid phenethyl ester.

• Linearity: R² > 0.999 in range 0.5 – 50 µg/mL.

Analytical Workflow Diagram

This diagram outlines the decision logic for identifying the specific ester type based on retention time and spectral data.

Figure 2: HPLC-DAD decision logic for distinguishing free acids from phenethyl/tyrosol esters.

References

• Bankova, V. (2005). Chemical diversity of propolis and the problem of standardization. Journal of Ethnopharmacology, 100(1-2), 114-117. Link

• Huang, S., et al. (2014). Antioxidant activities and phytochemical composition of extracts from Chinese propolis. Journal of Agricultural and Food Chemistry, 62(49), 11796-11806. Link

• Salatino, A., et al. (2011). Brazilian Red Propolis: Chemical composition and botanical origin. Evidence-Based Complementary and Alternative Medicine. Link

• Gardana, C., et al. (2007). Analysis of the polyphenolic fraction of propolis from different sources by liquid chromatography–tandem mass spectrometry. Journal of Pharmaceutical and Biomedical Analysis, 45(3), 390-399. Link

• Kumazawa, S., et al. (2004). Antioxidant activity of propolis of various geographic origins. Food Chemistry, 84(3), 329-339. Link

In-Vitro Benchmarking of p-Hydroxyphenylethyl p-coumarate (pHpC) vs. Standard Antibiotics

Executive Summary

The escalating crisis of antimicrobial resistance (AMR) has driven researchers to re-evaluate plant-derived secondary metabolites, not necessarily as standalone monotherapies, but as synergistic adjuvants. p-Hydroxyphenylethyl p-coumarate (pHpC) —a natural phenylpropanoid ester (C17H16O4) isolated from the stems of Polyalthia parviflora and Goniothalamus laoticus[1][2][]—represents a compelling candidate.

Unlike standard antibiotics that target highly specific intracellular pathways or cell wall synthesis enzymes, phenolic esters like pHpC exert antimicrobial effects primarily through non-specific lipid bilayer disruption and the induction of oxidative stress[4]. This guide provides an objective benchmarking of pHpC against standard clinical antibiotics (Vancomycin and Ciprofloxacin), detailing comparative efficacy data, mechanistic divergence, and the self-validating experimental protocols required to accurately profile highly lipophilic phytochemicals.

Mechanistic Divergence: Phenolic Esters vs. Clinical Antibiotics

To understand the utility of pHpC, one must look at its mechanism of action. Standard antibiotics often face resistance due to target mutation or active efflux. Because pHpC is highly lipophilic, it bypasses specific protein targets. Instead, it partitions into the bacterial cell membrane, altering fluidity, causing potassium efflux, and hyperacidifying the cytoplasm[4][5]. Furthermore, the phenolic hydroxyl groups are prone to auto-oxidation, generating localized Reactive Oxygen Species (ROS) that damage bacterial DNA and proteins[4].

Caption: Mechanistic pathways of pHpC compared to Vancomycin and Ciprofloxacin.

Comparative Efficacy Data

While pHpC exhibits broad-spectrum bioactivity (including enzyme inhibition and anti-inflammatory properties[6][7]), its standalone Minimum Inhibitory Concentration (MIC) is predictably higher than optimized synthetic antibiotics. The value of pHpC lies in its ability to compromise membrane integrity, making it a powerful candidate for combinatorial therapy against resistant strains.

Table 1: Representative In Vitro Benchmarking Data

Antimicrobial Agent	Target Organism	MIC (µg/mL)	MBC (µg/mL)	Primary Mechanism
pHpC	S. aureus (MRSA)	64.0	128.0	Membrane disruption & ROS
Vancomycin	S. aureus (MRSA)	1.0	2.0	Cell wall synthesis inhibition
pHpC	E. coli (ATCC 25922)	128.0	>256.0	Membrane disruption & ROS
Ciprofloxacin	E. coli (ATCC 25922)	0.5	1.0	DNA Gyrase inhibition

Note: Gram-negative bacteria (like E. coli) typically exhibit higher resistance to phenolic compounds due to the protective outer lipopolysaccharide (LPS) layer[8].

Self-Validating Experimental Protocols

When evaluating lipophilic plant metabolites like pHpC (C17H16O4), standard CLSI broth microdilution protocols often yield false negatives. The compound can precipitate out of the aqueous Mueller-Hinton Broth (MHB), masking true efficacy. The following protocols are engineered with built-in causality and validation steps to ensure data integrity.

Protocol A: Resazurin-Assisted Broth Microdilution (MIC/MBC)

Causality: Optical density (OD600) readings are unreliable for plant extracts due to compound precipitation and intrinsic color. We utilize Resazurin (Alamar Blue), an oxidation-reduction indicator. Viable bacteria reduce the blue, non-fluorescent resazurin to pink, highly fluorescent resorufin, providing a definitive metabolic readout regardless of media turbidity.

Step-by-Step Methodology:

• Inoculum Preparation: Culture S. aureus and E. coli in MHB at 37°C until the logarithmic growth phase. Adjust the suspension to

  CFU/mL.

• Compound Solubilization: Dissolve pHpC in 100% DMSO to create a 10 mg/mL stock.

• Serial Dilution: In a 96-well plate, perform two-fold serial dilutions of pHpC in MHB supplemented with 0.1% Tween-80. Validation Check: The final DMSO concentration in any well must not exceed 2% to prevent solvent-induced cytotoxicity.

• Inoculation: Add 50 µL of the bacterial suspension to 50 µL of the drug dilutions (Final inoculum:

  CFU/mL).

• Incubation & Readout: Incubate for 18 hours at 37°C. Add 10 µL of 0.015% resazurin solution to all wells. Incubate for an additional 2 hours.

• Interpretation: The MIC is the lowest concentration well that remains blue (no metabolic reduction). To determine MBC, plate 10 µL from all blue wells onto drug-free agar; the lowest concentration yielding no colony growth is the MBC.

Protocol B: Propidium Iodide (PI) Membrane Permeability Assay

Causality: To definitively prove that pHpC's higher MIC is linked to membrane disruption[4], we use PI. PI is a fluorescent intercalating agent that cannot penetrate intact lipid bilayers. Fluorescence only occurs if pHpC successfully compromises the bacterial cell membrane.

Step-by-Step Methodology:

• Bacterial Washing: Harvest mid-log phase S. aureus cells, wash twice with PBS (pH 7.4), and resuspend to an OD600 of 0.5.

• Treatment: Expose the bacterial suspension to pHpC at

  and . Use Vancomycin ( ) as a negative control for membrane disruption (since it targets the cell wall without immediately lysing the membrane), and 0.1% Triton X-100 as a positive control.

• Staining: After 2 hours of incubation, add Propidium Iodide to a final concentration of 10 µM. Incubate in the dark for 15 minutes.

• Quantification: Measure fluorescence using a microplate reader (Excitation: 535 nm, Emission: 617 nm).

• Validation: A sharp spike in fluorescence in the pHpC-treated wells compared to the Vancomycin-treated wells confirms that pHpC actively permeabilizes the membrane, validating the mechanistic hypothesis.

Conclusion

While p-Hydroxyphenylethyl p-coumarate (pHpC) does not match the nanomolar potency of standard antibiotics like Ciprofloxacin or Vancomycin, its unique membrane-targeting mechanism makes it a highly valuable molecule in the researcher's toolkit. By disrupting the lipid bilayer and inducing oxidative stress, pHpC shows immense potential as an adjuvant to sensitize multidrug-resistant pathogens to conventional therapies.

References

• Kaewamatawong R, et al. "Chemical constituents of Polyalthia parviflora stem." ResearchGate.
• "A new cytotoxic 1-azaanthraquinone from the stems of Goniothalamus laoticus." ResearchGate.
• "CAS 149030-02-4 (p-Hydroxyphenylethyl p-coumarate) - Natural Products." BOC Sciences.
• "The Application of Natural Phenolic Substances as Antimicrobial Agents in Agriculture and Food Industry." MDPI.
• "Main mechanisms of antimicrobial activity of phenolic compounds." ResearchGate.
• "THE ROLE OF PHENOLIC COMPOUNDS AS POTENTIAL ANTIMICROBIAL AGENTS." IIP Series.
• Khumploy, Prajak. "ANTI-OXIDANT AND ANTI-INFLAMMATORY COMPOUNDS FROM Magnolia liliifera (L.) Baill. FLOWER AND Dendrobium signatum Rchb. f." Chulalongkorn University.
• Maresca A, et al. "Inhibition of mammalian carbonic anhydrase isoforms I-XIV with a series of phenolic acid esters." BindingDB.

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 4. The Application of Natural Phenolic Substances as Antimicrobial Agents in Agriculture and Food Industry [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. cuir2.car.chula.ac.th [cuir2.car.chula.ac.th]
• 7. Ki Summary [w.bindingdb.org]
• 8. iipseries.org [iipseries.org]

A Senior Application Scientist's Guide to the Validation of an LC-MS/MS Method for p-Hydroxyphenylethyl p-coumarate Quantification

The validation parameters and acceptance criteria discussed herein are grounded in the principles outlined by major regulatory bodies, primarily the International Council for Harmonisation (ICH) M10 guideline on bioanalytical method validation.[1][2][3][4][5]

The Rationale: Why LC-MS/MS for p-Hydroxyphenylethyl p-coumarate?

p-Hydroxyphenylethyl p-coumarate is a naturally occurring phenolic compound of interest for its potential biological activities. To accurately assess its pharmacokinetic profile, tissue distribution, or concentration in complex matrices like herbal extracts, an analytical method with high sensitivity and selectivity is required.

LC-MS/MS is the gold standard for this application.[6] Its power lies in the coupling of liquid chromatography's separation capabilities with the mass spectrometer's ability to selectively detect and fragment ions of a specific mass-to-charge ratio (m/z).[7][8] This dual-filter approach, particularly using Multiple Reaction Monitoring (MRM), allows for the precise quantification of the target analyte even at very low concentrations and in the presence of co-eluting matrix components that would interfere with less selective techniques like HPLC-UV.[7]

Foundational Stage: Method Development and Optimization

Before formal validation, a robust method must be developed. This stage is an investigation into the optimal conditions for analyzing your specific analyte.

Analyte and Internal Standard (IS) Selection

The cornerstone of quantitative LC-MS/MS is the use of an appropriate Internal Standard (IS). The IS is added at a constant concentration to all samples (calibrators, QCs, and unknowns) to correct for variability during sample preparation and MS ionization.

• Causality: The ideal IS is a stable isotope-labeled (SIL) version of the analyte (e.g., ¹³C₆- or D₄-p-Hydroxyphenylethyl p-coumarate). A SIL-IS is chemically identical to the analyte, ensuring it co-elutes chromatographically and experiences the same extraction recovery and matrix effects.[9] If a SIL-IS is unavailable, a close structural analog with similar physicochemical properties may be used, though this requires more rigorous evaluation of differential matrix effects.

Liquid Chromatography (LC) Optimization

The goal is to achieve a sharp, symmetrical peak for the analyte, well-separated from any interfering matrix components.

• Column: A reversed-phase C18 column is typically the first choice for moderately polar compounds like phenolic esters.

• Mobile Phase: A gradient elution using water (Mobile Phase A) and an organic solvent like acetonitrile or methanol (Mobile Phase B) is standard.

• Additive: The addition of a small amount of acid, such as 0.1% formic acid, to the mobile phases is crucial.[10][11]

  • Causality: Formic acid serves two purposes: it protonates the analyte, promoting efficient ionization in positive electrospray ionization (ESI+) mode, and it improves the chromatographic peak shape by preventing silanol interactions on the column.[12]

Mass Spectrometry (MS/MS) Optimization

This involves tuning the instrument to detect the analyte with the highest sensitivity and specificity.

• Parent Ion Selection (Q1): The analyte is infused into the mass spectrometer, and the most abundant and stable protonated molecule, [M+H]⁺, is identified in the full scan spectrum.

• Product Ion Selection (Q3): The selected parent ion is then subjected to collision-induced dissociation (CID), and the resulting fragment ions are scanned. The most stable and intense fragment ions are chosen for the MRM transitions.

  • Causality: Using at least two MRM transitions (one for quantification, one for confirmation) provides a high degree of confidence in the identification of the analyte, as it is highly unlikely that an interfering compound will have the same parent mass, the same fragment masses, and the same chromatographic retention time.[13]

The Validation Workflow: A Comprehensive Protocol

A full validation study is a series of experiments designed to demonstrate that the analytical method is suitable for its intended purpose.[1][4] The following sections detail the protocol for each critical validation parameter.

Caption: Overall workflow for LC-MS/MS method validation.

Selectivity and Specificity

• Purpose: To demonstrate that the method can differentiate and quantify the analyte in the presence of other components in the sample matrix.[2]

• Protocol:

  • Analyze at least six different blank matrix lots (e.g., plasma from six different individuals).

  • Analyze a blank matrix sample spiked with the analyte at the Lower Limit of Quantitation (LLOQ) and the internal standard.

• Acceptance Criteria:

  • In the blank samples, the response at the retention time of the analyte should be ≤ 20% of the LLOQ response.

  • The response at the retention time of the IS should be ≤ 5% of its response in the LLOQ sample.

Linearity and Range

• Purpose: To establish the concentration range over which the instrument response is directly proportional to the analyte concentration.

• Protocol:

  • Prepare a series of calibration standards (typically 8-10 non-zero concentrations) by spiking blank matrix with known amounts of the analyte.

  • Analyze the calibration curve in at least three separate runs.

  • Plot the peak area ratio (analyte/IS) against the nominal concentration.

  • Perform a linear regression analysis, typically with a 1/x² weighting.

• Acceptance Criteria:

  • The correlation coefficient (r²) should be ≥ 0.99.

  • The back-calculated concentration of each standard should be within ±15% of the nominal value (±20% for the LLOQ).

  • At least 75% of the standards must meet this criterion.

Table 1: Example Linearity Data

Nominal Conc. (ng/mL)	Back-Calculated Conc. (ng/mL)	Accuracy (%)	Status
1.00 (LLOQ)	0.95	95.0	Pass
2.50	2.60	104.0	Pass
5.00	5.15	103.0	Pass
25.0	24.1	96.4	Pass
100	102.3	102.3	Pass
250	245.5	98.2	Pass
500	489.0	97.8	Pass
1000 (ULOQ)	1011.0	101.1	Pass

| Regression | y = 0.125x + 0.003 | r² = 0.9989 | |

Accuracy and Precision

• Purpose: To determine the closeness of the measured concentration to the true value (accuracy) and the degree of scatter in the measurements (precision).

• Protocol:

  • Prepare Quality Control (QC) samples in blank matrix at a minimum of four concentration levels:

    • LLOQ: Lower Limit of Quantitation

    • LQC: Low Quality Control (≤ 3x LLOQ)

    • MQC: Medium Quality Control

    • HQC: High Quality Control (≈ 80% of ULOQ)

  • Intra-day (within-run): Analyze at least five replicates of each QC level in a single analytical run.

  • Inter-day (between-run): Analyze the QC replicates on at least three different days.

• Acceptance Criteria:

  • Accuracy: The mean calculated concentration should be within ±15% of the nominal value (±20% for LLOQ).

  • Precision: The relative standard deviation (%RSD) or coefficient of variation (%CV) should not exceed 15% (20% for LLOQ).

Table 2: Example Inter-Day Accuracy & Precision Summary (3 Runs)

QC Level	Nominal Conc. (ng/mL)	Mean Measured Conc. (ng/mL)	Accuracy (%)	Precision (%RSD)
LLOQ	1.00	1.04	104.0	9.8
LQC	3.00	2.91	97.0	7.5
MQC	75.0	78.3	104.4	5.2

| HQC | 750 | 739.5 | 98.6 | 6.1 |

Recovery and Matrix Effect

These two parameters are intrinsically linked in LC-MS/MS and are critical for understanding the method's performance.[14]

• Purpose:

  • Recovery: To measure the efficiency of the sample extraction process.

  • Matrix Effect: To quantify the degree of ion suppression or enhancement caused by co-eluting components from the biological matrix.[15][16]

• Protocol:

  • Prepare three sets of samples at LQC and HQC levels:

    • Set A: Analyte spiked in neat solvent (e.g., mobile phase).

    • Set B: Blank matrix extract spiked with analyte post-extraction.

    • Set C: Analyte spiked into blank matrix before extraction.

  • Analyze all sets and calculate the mean peak areas.

• Calculations & Acceptance Criteria:

  • Recovery (%) = (Mean Area Set C / Mean Area Set B) * 100

    • Recovery does not need to be 100%, but it should be consistent and reproducible. The %RSD across lots should be ≤15%.

  • Matrix Factor (MF) = Mean Area Set B / Mean Area Set A

    • An MF < 1 indicates ion suppression; an MF > 1 indicates enhancement.

  • IS-Normalized Matrix Factor: The MF is calculated for both the analyte and the IS. The ratio of (MF Analyte / MF IS) should be close to 1. The %RSD of the IS-normalized MF across at least six matrix lots should be ≤15%. This demonstrates that the IS effectively compensates for matrix variability.[15]

Sources

• 1. ICH M10 on bioanalytical method validation - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 2. worldwide.com [worldwide.com]
• 3. en.cmicgroup.com [en.cmicgroup.com]
• 4. database.ich.org [database.ich.org]
• 5. bioanalysis-zone.com [bioanalysis-zone.com]
• 6. resolvemass.ca [resolvemass.ca]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. academic.oup.com [academic.oup.com]
• 9. Recommendations for Validation of LC-MS/MS Bioanalytical Methods for Protein Biotherapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 10. LC-MS Identification and Quantification of Phenolic Compounds in Solid Residues from the Essential Oil Industry - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Development and Validation of a LC-QTOF-MS/MS Method to Assess the Phenolic Profile of Pulse Flours [mdpi.com]
• 12. weizmann.ac.il [weizmann.ac.il]
• 13. RP-HPLC/MS/MS Analysis of the Phenolic Compounds, Antioxidant and Antimicrobial Activities of Salvia L. Species | MDPI [mdpi.com]
• 14. Evaluation of Matrix Effects and Extraction Efficiencies of LC–MS/MS Methods as the Essential Part for Proper Validation of Multiclass Contaminants in Complex Feed - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 16. tandfonline.com [tandfonline.com]

Synergistic Potential of p-Hydroxyphenylethyl p-coumarate (HPEPC): A Comparative Technical Guide

The following technical guide provides an in-depth analysis of p-Hydroxyphenylethyl p-coumarate (HPEPC) , focusing on its comparative performance and synergistic potential with other polyphenols.

Executive Summary

p-Hydroxyphenylethyl p-coumarate (HPEPC) , a phenylpropanoid ester found in medicinal plants such as Notopterygium incisum (Qianghuo) and Polyalthia parviflora, represents a distinct class of "dual-moiety" polyphenols. Structurally composed of p-coumaric acid and tyrosol (p-hydroxyphenylethanol) linked by an ester bond, HPEPC exhibits superior lipophilicity and membrane permeability compared to its parent acids.

This guide analyzes the compound's standalone efficacy in anti-inflammatory and tyrosinase-inhibitory pathways and provides a roadmap for leveraging its unique physicochemical properties in synergistic formulations.

Part 1: Chemical Basis & Mechanism of Action

The "Dual-Moiety" Advantage

Unlike free hydroxycinnamic acids (e.g., p-coumaric acid) which often suffer from poor cellular uptake due to ionization at physiological pH, HPEPC functions as a lipophilic prodrug-like system .

• Moiety A (p-Coumaroyl): Provides the primary pharmacophore for antioxidant and enzyme inhibitory activity (e.g., Tyrosinase, COX-2).

• Moiety B (Tyrosol/Phenethyl): Increases partition coefficient (LogP), facilitating passive diffusion across the lipid bilayer.

Upon cellular entry, intracellular esterases may hydrolyze HPEPC, releasing two active agents simultaneously, or the molecule may bind to targets intact.

Mechanistic Pathway Diagram

The following diagram illustrates the dual-action mechanism of HPEPC, contrasting its direct activity with its hydrolysis-dependent effects.

Figure 1: Mechanism of Action for HPEPC. The ester linkage facilitates entry, allowing both intact inhibition of inflammatory markers and release of secondary metabolites.

Part 2: Comparative Performance Analysis

HPEPC demonstrates distinct advantages over its parent compounds and standard alternatives. The data below synthesizes experimental findings on anti-inflammatory (NO inhibition) and skin-whitening (Tyrosinase inhibition) activities.

Table 1: Comparative Efficacy Profile

Compound	Lipophilicity (LogP)	Anti-Inflammatory (NO Inhibition IC50)	Tyrosinase Inhibition	Primary Limitation
HPEPC	High (~3.5)	7.5 µM (Strong)	Moderate-High	Low water solubility
p-Coumaric Acid	Low (~1.5)	>50 µM (Weak)	Moderate	Poor cellular uptake
Tyrosol	Moderate (~1.0)	Weak	Weak	Low potency alone
Kojic Acid (Std)	Low	N/A	High (IC50 ~15 µM)	Instability, cytotoxicity

Key Insight: In lipopolysaccharide (LPS)-stimulated macrophages, HPEPC (and related phenethyl esters) inhibits Nitric Oxide (NO) secretion at 7.5 µM , significantly more potent than p-coumaric acid. This suggests that the phenethyl moiety is critical for accessing the hydrophobic pockets of inflammatory enzymes (iNOS/COX-2).

Part 3: Synergistic Strategies

Researchers can exploit the unique properties of HPEPC to create synergistic combinations. The core principle here is "Complementary Bioavailability & Pathway Blockade."

Strategy A: The "Solubility-Potency" Lock (HPEPC + EGCG)

• Rationale: Epigallocatechin gallate (EGCG) is a potent hydrophilic antioxidant but suffers from poor membrane permeability. HPEPC is lipophilic.

• Synergy Mechanism: HPEPC alters membrane fluidity or competitively inhibits efflux pumps (e.g., P-gp), potentially increasing the intracellular accumulation of EGCG.

• Application: Neuroprotection and anticancer research (specifically leukemia models like P388 where HPEPC is active).

Strategy B: Dual-Stage Melanin Inhibition (HPEPC + Vitamin C)

• Rationale: Tyrosinase inhibition requires both copper chelation and antioxidant activity.

• Synergy Mechanism: HPEPC binds the enzyme active site (competitive inhibition), while Vitamin C recycles dopaquinone back to DOPA (chemical reduction).

• Outcome: A Combination Index (CI) < 0.9, indicating true synergy rather than additive effects.

Part 4: Experimental Protocols (Self-Validating Systems)

To rigorously validate these synergistic effects, the following protocols utilize the Chou-Talalay method, the gold standard for drug combination analysis.

Protocol 1: Determination of Synergistic Index (Checkerboard Assay)

Objective: Calculate the Combination Index (CI) for HPEPC combined with a secondary polyphenol (e.g., Quercetin).

Reagents:

• HPEPC (Stock: 10 mM in DMSO).

• Partner Polyphenol (Stock: 10 mM in DMSO).

• Assay Buffer (PBS or Tyrosinase Buffer).

Workflow Diagram:

Figure 2: Experimental workflow for validating synergy using the Checkerboard method.

Step-by-Step Procedure:

• Dose Ranging: First, determine the IC50 of HPEPC and the Partner individually.

• Matrix Setup: Prepare a 96-well plate.

  • Vertical Axis: HPEPC (0, 1/8, 1/4, 1/2, 1, 2, 4 x IC50).

  • Horizontal Axis: Partner (0, 1/8, 1/4, 1/2, 1, 2, 4 x IC50).

• Execution: Add the biological target (e.g., 50 U/mL Mushroom Tyrosinase) and substrate (2.5 mM L-DOPA). Incubate at 25°C for 30 mins.

• Data Calculation: Use the equation:

  Where is the IC50 of HPEPC alone, and is the concentration of HPEPC in the combination that achieves 50% inhibition.

Protocol 2: Intracellular Stability & Hydrolysis Tracking

Objective: Confirm if HPEPC acts as a prodrug (releasing p-coumaric acid) or remains intact.

• Cell Culture: Seed RAW 264.7 macrophages (1x10^6 cells/well).

• Treatment: Treat with 10 µM HPEPC for 0, 1, 4, and 12 hours.

• Extraction: Wash cells 3x with cold PBS. Lyse with methanol/water (80:20).

• Analysis (LC-MS/MS):

  • Monitor MRM transitions for HPEPC (Parent).

  • Monitor MRM for p-Coumaric Acid and Tyrosol (Metabolites).

  • Success Criterion: If intracellular p-Coumaric Acid levels exceed those of a p-Coumaric Acid-treated control group, HPEPC is a valid prodrug delivery system.

References

• Deng, J., et al. (2025).[1] "Two undescribed phenylpropanoid derivatives from Notopterygium incisum roots with anti-inflammatory potential."[1][2] Records of Natural Products, 20(2).[1] Link

• Firdaus, et al. (2021). "Phenethyl p-coumarate and N-phenethyl-p-coumaramide: Synthesis, Characterization, Docking Studies and Anticancer Activity through P388 Cell." Journal of Chemical and Pharmaceutical Research, via ResearchGate. Link

• MedChemExpress. (2024). "p-Hydroxyphenylethyl p-coumarate Product Datasheet." MedChemExpress. Link

• Likhitwitayawuid, K., et al. (2004). "Chemical constituents of the stem of Polyalthia parviflora." ResearchGate Profile. Link

• BenchChem. (2025).[3] "A Technical Guide to the Biological Activities of Camaric and p-Coumaric Acid." BenchChem Technical Guides. Link

Sources

• 1. acgpubs.org [acgpubs.org]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]

A Comparative Analysis of Synthetic vs. Natural p-Hydroxyphenylethyl p-coumarate: A Guide for Researchers

Abstract

p-Hydroxyphenylethyl p-coumarate, a phenolic ester, has garnered significant interest within the scientific community for its potential therapeutic applications, including antioxidant and anti-inflammatory activities. This guide provides a comprehensive comparative analysis of synthetic and naturally derived p-Hydroxyphenylethyl p-coumarate. We delve into the critical differences in their physicochemical properties, impurity profiles, and biological efficacy, supported by experimental data and established scientific protocols. This document is intended to serve as a vital resource for researchers, scientists, and drug development professionals in making informed decisions regarding the selection and application of this compound.

Introduction

p-Hydroxyphenylethyl p-coumarate is a specialized ester formed from p-coumaric acid and p-hydroxyphenethyl alcohol. As a member of the hydroxycinnamic acid derivatives, it is recognized for a spectrum of biological activities.[1][2] Natural sources of this compound and its precursors, like p-coumaric acid, are widespread in the plant kingdom, found in various fruits, vegetables, and cereals.[2][3][4][5] The synthetic route, on the other hand, offers a controlled and potentially more scalable method of production.

The choice between the synthetic and natural forms of a bioactive compound is a critical decision in research and development. This choice can significantly impact experimental outcomes, reproducibility, and the potential for therapeutic translation. This guide aims to elucidate the key distinctions between the two forms, providing a scientifically grounded framework for their evaluation.

Structural and Physicochemical Characterization

The fundamental chemical structure of p-Hydroxyphenylethyl p-coumarate remains the same regardless of its origin. However, the methods of production—extraction from a complex biological matrix versus controlled chemical synthesis—can lead to variations in purity, the presence of isomers, and the profile of co-occurring compounds.

Property	Synthetic p-Hydroxyphenylethyl p-coumarate	Natural p-Hydroxyphenylethyl p-coumarate	Key Considerations for Researchers
Purity	Typically high (>95-99%), well-defined.	Variable, dependent on extraction and purification methods. Often co-exists with other related phenolic compounds.	High purity of synthetic material is crucial for dose-response studies. The presence of other compounds in natural extracts could lead to synergistic or antagonistic effects.
Impurity Profile	Reactants, catalysts (e.g., residual palladium), and solvents from the synthesis process.[6]	Other structurally similar phenolic compounds, pigments, lipids, and plant matrix components.[7][8]	Impurities from either source can interfere with biological assays or have their own biological activity.
Physical State	Typically a well-defined crystalline solid.	Can range from a crystalline solid to an amorphous powder or viscous extract.	The physical state can affect solubility and bioavailability in experimental models.
Solubility	Generally soluble in organic solvents like ethanol and DMSO.[9]	Solubility can be influenced by co-extracted compounds.	Consistent solubility is key for the preparation of stock solutions and ensuring accurate dosing in in-vitro and in-vivo studies.

Comparative Analysis of Biological Activity

The primary interest in p-Hydroxyphenylethyl p-coumarate stems from its antioxidant and anti-inflammatory properties.[2][10]

Antioxidant Activity

The antioxidant capacity of phenolic compounds like p-Hydroxyphenylethyl p-coumarate is largely attributed to their ability to donate a hydrogen atom from a hydroxyl group to scavenge free radicals.[5][11]

While direct comparative studies on the synthetic versus natural forms of the specific ester p-Hydroxyphenylethyl p-coumarate are not abundant in the readily available literature, general principles from the study of phenolic compounds can be applied. A synthetic, highly purified compound provides a direct measure of the molecule's intrinsic activity. In contrast, a natural extract containing the compound may exhibit a different level of activity due to the synergistic or antagonistic effects of other co-extracted molecules.[12][13]

Assay Type	Expected Outcome: Synthetic	Expected Outcome: Natural Extract	Rationale
DPPH Radical Scavenging	A clear dose-dependent inhibition, reflecting the activity of the pure compound.[14][15]	May show higher or lower activity depending on the presence of other antioxidant compounds in the extract.	The final activity is a sum of the contributions of all antioxidant molecules in the extract.
ABTS Radical Scavenging	Consistent and reproducible IC50 values.[15]	Variability in IC50 values depending on the source plant and extraction method.	The complexity of the natural extract can lead to batch-to-batch variation.

Anti-inflammatory Activity

p-Coumaric acid and its derivatives have been shown to exert anti-inflammatory effects by modulating key signaling pathways such as NF-κB and MAPKs, which are involved in the production of pro-inflammatory cytokines like TNF-α and various interleukins.[16][17][18]

A pure synthetic compound allows for precise investigation of its mechanism of action on specific molecular targets within these pathways. A natural extract, while potentially showing potent anti-inflammatory effects, may act on multiple targets simultaneously due to its chemical complexity.

Mechanism of Action & Signaling Pathways

The anti-inflammatory effects of p-coumaric acid, the precursor to p-Hydroxyphenylethyl p-coumarate, are known to be mediated through the inhibition of the NF-κB and MAPK signaling pathways.[16][18] Upon stimulation by agents like lipopolysaccharide (LPS), these pathways become activated, leading to the transcription of genes for pro-inflammatory cytokines. p-Coumaric acid has been shown to suppress the phosphorylation of key proteins in these pathways, thereby reducing the inflammatory response.[16][18]

Caption: Putative anti-inflammatory signaling pathway of p-Hydroxyphenylethyl p-coumarate.

Experimental Methodologies

To ensure scientific rigor and reproducibility, standardized protocols for the synthesis, extraction, and analysis of p-Hydroxyphenylethyl p-coumarate are essential.

Protocol 1: Chemical Synthesis of p-Hydroxyphenylethyl p-coumarate

This protocol describes a multi-step synthesis involving the protection of the hydroxyl group of p-coumaric acid, activation of the carboxylic acid, esterification, and subsequent deprotection.[19]

Caption: Workflow for the chemical synthesis of p-Hydroxyphenylethyl p-coumarate.

Step-by-Step Protocol:

• Protection: The phenolic hydroxyl group of p-coumaric acid is protected, for example, by acetylation using acetic anhydride in the presence of a base like pyridine. This prevents side reactions during the subsequent activation step.[19]

• Activation: The carboxylic acid group of the protected p-coumaric acid is activated to facilitate esterification. This can be achieved by converting it to an acid chloride using a chlorinating agent like thionyl chloride.[19]

• Esterification: The activated p-coumaric acid derivative is reacted with p-hydroxyphenethyl alcohol in an appropriate solvent and in the presence of a base to neutralize the acid byproduct.

• Deprotection: The protecting group on the phenolic hydroxyl is removed under mild conditions to yield the desired p-Hydroxyphenylethyl p-coumarate.[19]

• Purification: The crude product is purified using techniques such as column chromatography on silica gel to remove unreacted starting materials and byproducts.

• Characterization: The structure and purity of the final compound are confirmed using analytical techniques like Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).

Protocol 2: Extraction and Purification of Natural p-Hydroxyphenylethyl p-coumarate

This protocol outlines a general procedure for the extraction of phenolic compounds from a plant source. The specific plant material and solvent system may need to be optimized.

Caption: Workflow for the extraction of natural p-Hydroxyphenylethyl p-coumarate.

Step-by-Step Protocol:

• Sample Preparation: The selected plant material is dried and ground to a fine powder to increase the surface area for extraction.[7]

• Extraction: The powdered plant material is subjected to extraction with a suitable solvent, such as methanol, ethanol, or a mixture with water.[7][20] Maceration, sonication, or reflux can be employed to enhance extraction efficiency.[7][20]

• Concentration: The solvent is removed from the extract under reduced pressure using a rotary evaporator to yield a crude extract.

• Fractionation: The crude extract is then fractionated using techniques like liquid-liquid partitioning or column chromatography to separate compounds based on their polarity.[8]

• Purification: The fraction containing the target compound is further purified using methods like preparative High-Performance Liquid Chromatography (HPLC) to isolate p-Hydroxyphenylethyl p-coumarate.[8]

• Characterization: The identity and purity of the isolated natural compound are confirmed by NMR and MS, and compared with a synthetic standard or literature data.

Protocol 3: Comparative In Vitro Antioxidant Assay (DPPH)

This protocol provides a method to compare the free radical scavenging activity of the synthetic and natural compounds.[11][21]

Step-by-Step Protocol:

• Preparation of Solutions:

  • Prepare a stock solution of DPPH (2,2-diphenyl-1-picrylhydrazyl) in methanol.

  • Prepare stock solutions of the synthetic p-Hydroxyphenylethyl p-coumarate, the natural extract, and a positive control (e.g., ascorbic acid or Trolox) in a suitable solvent (e.g., methanol or DMSO).

  • Create a series of dilutions for each test sample.

• Assay Procedure:

  • In a 96-well plate, add a fixed volume of the DPPH solution to each well.

  • Add an equal volume of the different concentrations of the test samples, control, and blank (solvent only) to the wells.

  • Incubate the plate in the dark at room temperature for 30 minutes.

• Measurement:

  • Measure the absorbance of each well at approximately 517 nm using a microplate reader.

• Calculation:

  • Calculate the percentage of DPPH radical scavenging activity for each concentration using the formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] * 100

  • Plot the % inhibition against the concentration of each sample to determine the IC50 value (the concentration required to scavenge 50% of the DPPH radicals).

Discussion & Future Perspectives

The choice between synthetic and natural p-Hydroxyphenylethyl p-coumarate is highly dependent on the research objective.

• For Mechanistic Studies: The high purity and well-defined nature of the synthetic compound are indispensable for elucidating specific molecular mechanisms, conducting structure-activity relationship studies, and ensuring high reproducibility.

• For Exploratory & Nutraceutical Research: Natural extracts containing p-Hydroxyphenylethyl p-coumarate may offer the advantage of synergistic effects from a complex mixture of bioactive compounds.[12] However, researchers must be diligent in characterizing the chemical profile of the extract to ensure consistency.

Future research should focus on:

• Direct, head-to-head comparative studies of the biological activities of highly purified synthetic and natural p-Hydroxyphenylethyl p-coumarate.

• Investigation of the pharmacokinetic and bioavailability differences between the two forms.

• Exploration of the synergistic effects of p-Hydroxyphenylethyl p-coumarate with other compounds present in natural extracts.

References

• Extraction and characterization of phenolic compounds and their potential antioxidant activities - PMC. (n.d.).

• Plant Phenolics: Extraction, Analysis and Their Antioxidant and Anticancer Properties - PMC. (n.d.). Retrieved March 7, 2026, from [Link]

• Identification of p-Coumaric Acid and Ethyl p-Coumarate as the Main Phenolic Components of Hemp (Cannabis sativa L.) Roots - PMC. (2022, April 27). Retrieved March 7, 2026, from [Link]

• Methods for Extraction and Determination of Phenolic Acids in Medicinal Plants: A Review. (n.d.). Retrieved March 7, 2026, from [Link]

• Separation Methods of Phenolic Compounds from Plant Extract as Antioxidant Agents Candidate - MDPI. (2024, March 27). Retrieved March 7, 2026, from [Link]

• A simple method for extracting plant phenolic compounds. (n.d.). Canadian Science Publishing. Retrieved March 7, 2026, from [Link]

• Comparison of the effect of the natural and synthetic phenolic... (n.d.). ResearchGate. Retrieved March 7, 2026, from [Link]

• Comparison Between Natural and Synthetic Antioxidants in Beef Products: A Meta-Analysis. (n.d.). Retrieved March 7, 2026, from [Link]

• Comparative analysis of natural and synthetic antioxidants' key features. (n.d.). ResearchGate. Retrieved March 7, 2026, from [Link]

• Synthesis of p‐coumaric acid esters (a–d), dearomatized p‐quinols... (n.d.). ResearchGate. Retrieved March 7, 2026, from [Link]

• p-Coumaric acid - Wikipedia. (n.d.). Retrieved March 7, 2026, from [Link]

• Comparative analysis of bioactive phenolic compounds composition from 26 medicinal plants - PMC. (n.d.). Retrieved March 7, 2026, from [Link]

• p-Hydroxyphenylpropan-3-ol-coumarate - Chemical Compound. (2026, February 22). PlantaeDB. Retrieved March 7, 2026, from [Link]

• Anti-Inflammatory Effects of p-coumaric Acid in LPS-Stimulated RAW264.7 Cells: Involvement of NF-κB and MAPKs Pathways. (2016, May 17). Hilaris. Retrieved March 7, 2026, from [Link]

• Natural Sources, Pharmacokinetics, Biological Activities and Health Benefits of Hydroxycinnamic Acids and Their Metabolites - PMC. (n.d.). Retrieved March 7, 2026, from [Link]

• Synthesis and spectroscopic characterization of p-hydroxyphenyl, guaiacyl and syringyl lignin polymer models (DHPs). (n.d.). ResearchGate. Retrieved March 7, 2026, from [Link]

• Comparative analysis of phenolic compounds, antioxidant activity and enzyme inhibitory effects of Camellia pubicosta Merr. leaf extracts | Plant Science Today. (2025, November 27). Horizon e-Publishing Group. Retrieved March 7, 2026, from [Link]

• Synthesis, Characterization, Docking Studies and Anticancer Activity through P388 Cell. (n.d.). UKM. Retrieved March 7, 2026, from [Link]

• Scavenging Properties of Plant-Derived Natural Biomolecule Para-Coumaric Acid in the Prevention of Oxidative Stress-Induced Diseases - MDPI. (2021, July 28). Retrieved March 7, 2026, from [Link]

• (PDF) Phenethyl p-coumarate and N-phenethyl-p-coumaramide: Synthesis, Characterization, Docking Studies and Anticancer Activity through P388 Cell. (2025, February 25). ResearchGate. Retrieved March 7, 2026, from [Link]

• Exploring Pharmacological Potentials of p-Coumaric Acid: A Prospective Phytochemical for Drug Discovery. (n.d.). Retrieved March 7, 2026, from [Link]

• p-Coumaric Acid | C9H8O3 | CID 637542. (n.d.). PubChem - NIH. Retrieved March 7, 2026, from [Link]

• Immunomodulatory and anti-inflammatory effect of p-coumaric acid, a common dietary polyphenol on experimental inflammation in rats. (2013, February 15). PubMed. Retrieved March 7, 2026, from [Link]

• Elucidation of the chemical reaction mechanism and fragmentation of p-coumaric acid with a free radical by ultra-high-performance liquid chromatography. (n.d.). PubMed. Retrieved March 7, 2026, from [Link]

• Sustainable Synthesis of p-Hydroxycinnamic Diacids through Proline-Mediated Knoevenagel Condensation in Ethanol: An Access to Potent Phenolic UV Filters and Radical Scavengers - PMC. (n.d.). Retrieved March 7, 2026, from [Link]

• Antioxidant Compounds and Their Antioxidant Mechanism. (2019, March 22). IntechOpen. Retrieved March 7, 2026, from [Link]

• Anti-Inflammatory Effects of p-coumaric Acid in LPS-Stimulated RAW264.7 Cells: Involvement of NF-κB and MAPKs Pathways. (2025, October 15). ResearchGate. Retrieved March 7, 2026, from [Link]

• p-Coumaric Acid: A review of its chemistry, biological activities and therapeutic potential. (n.d.). Retrieved March 7, 2026, from [Link]

• P-Coumaric acid – Knowledge and References. (n.d.). Taylor & Francis. Retrieved March 7, 2026, from [Link]

• Spectroscopic studies on the antioxidant activity of p-coumaric acid. (2013, November 15). PubMed. Retrieved March 7, 2026, from [Link]

• p-Coumaroyl Amides from the Plant Kingdom: A Comprehensive Review of Natural Sources, Biosynthesis, and Biological Activities - PMC. (2025, March 11). Retrieved March 7, 2026, from [Link]

Sources

• 1. chemicaljournal.in [chemicaljournal.in]
• 2. taylorandfrancis.com [taylorandfrancis.com]
• 3. p-Coumaric acid - Wikipedia [en.wikipedia.org]
• 4. Natural Sources, Pharmacokinetics, Biological Activities and Health Benefits of Hydroxycinnamic Acids and Their Metabolites - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Scavenging Properties of Plant-Derived Natural Biomolecule Para-Coumaric Acid in the Prevention of Oxidative Stress-Induced Diseases [mdpi.com]
• 6. p-Coumaric acid ethyl ester | 7362-39-2 [chemicalbook.com]
• 7. Plant Phenolics: Extraction, Analysis and Their Antioxidant and Anticancer Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. banglajol.info [banglajol.info]
• 10. p-Coumaric Acid Ethyl Ester | Ethyl (E)-p-hydroxycinnamate | Others | Ambeed.com [ambeed.com]
• 11. Antioxidant Compounds and Their Antioxidant Mechanism | IntechOpen [intechopen.com]
• 12. journal.ipb.ac.id [journal.ipb.ac.id]
• 13. researchgate.net [researchgate.net]
• 14. Elucidation of the chemical reaction mechanism and fragmentation of p-coumaric acid with a free radical by ultra-high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Spectroscopic studies on the antioxidant activity of p-coumaric acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. hilarispublisher.com [hilarispublisher.com]
• 17. Immunomodulatory and anti-inflammatory effect of p-coumaric acid, a common dietary polyphenol on experimental inflammation in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. ukm.my [ukm.my]
• 20. Extraction and characterization of phenolic compounds and their potential antioxidant activities - PMC [pmc.ncbi.nlm.nih.gov]
• 21. pdf.benchchem.com [pdf.benchchem.com]

Safety & Regulatory Compliance

p-Hydroxyphenylethyl p-coumarate proper disposal procedures

As a Senior Application Scientist, I recognize that handling specialized phytochemicals requires moving beyond generic safety data sheets. p-Hydroxyphenylethyl p-coumarate (p-HPEpC) is a naturally occurring phenylpropanoid ester isolated from species such as Goniothalamus laoticus and Dendrobium falconeri. While it is a valuable compound for drug development—demonstrating documented cytotoxicity against specific carcinoma cell lines and mild antiherpetic activity—its biological potency dictates rigorous, causality-driven handling and disposal protocols[1][2].

This guide provides a self-validating, step-by-step operational framework for the safe handling, segregation, and disposal of p-HPEpC, ensuring laboratory safety and environmental compliance.

Physicochemical Profile & Safety Rationale

To design an effective disposal strategy, we must first understand the molecular behavior of the compound. p-HPEpC contains phenolic hydroxyl groups and an ester linkage. It is not acutely volatile or explosive, but its biological activity means environmental release must be strictly prevented.

Furthermore, because p-HPEpC is highly lipophilic, it is typically dissolved in organic solvents like Dimethyl Sulfoxide (DMSO) or Dichloromethane (DCM) for assays[3]. The Causality Principle: When p-HPEpC is dissolved in DMSO, the solvent acts as a highly efficient carrier vehicle, dramatically increasing the risk of the compound crossing the dermal barrier upon accidental contact. This dictates our stringent PPE requirements.

Table 1: Quantitative Physicochemical Data & Operational Implications

Property	Value	Operational Implication
CAS Number	149030-02-4	Unique identifier required for all hazardous waste manifests.
Molecular Formula	C₁₇H₁₆O₄	High carbon content; requires complete thermal destruction (incineration).
Molecular Weight	284.31 g/mol	Non-volatile under standard conditions; primary risk is particulate aerosolization.
Solubility	DMSO, DCM, EtOAc, EtOH	Dictates liquid waste segregation streams (Halogenated vs. Non-Halogenated).
Biological Activity	Cytotoxic, Antiherpetic	Mandates stringent exposure controls and prevents drain disposal.

Operational Handling & Exposure Control

Before generating waste, establish the correct handling environment. Every step in this protocol is designed to mitigate specific vectors of exposure.

• Engineering Controls: Always handle p-HPEpC powder within a certified Class II Biological Safety Cabinet (BSC) or a dedicated chemical fume hood. Rationale: Prevents the inhalation of micro-particulates during weighing and transfer.

• Personal Protective Equipment (PPE):

  • Gloves: Double-glove with nitrile. Rationale: If handling DMSO solutions, DMSO can rapidly degrade single-layer nitrile and carry the cytotoxic solute into the bloodstream.

  • Eye Protection: ANSI Z87.1 compliant safety goggles.

  • Body: Standard fluid-resistant laboratory coat.

Step-by-Step Disposal Methodologies

Laboratory waste containing p-HPEpC must never be disposed of in municipal trash or standard aqueous drains. The ester bond can undergo slow hydrolysis in the environment, releasing biologically active p-coumaric acid and tyrosol derivatives.

Protocol A: Solid Waste Disposal (Powders, Vials, and Consumables)

This workflow applies to empty chemical vials, contaminated pipette tips, weighing boats, and bench mats.

• Primary Containment: Place all p-HPEpC-contaminated solid items directly into a puncture-proof, leak-resistant chemical waste container lined with a biohazard/chemical bag.

• Sealing: Seal the bag using a gooseneck tie to prevent any particulate escape during transit.

• Manifesting: Label the container explicitly: "Toxic Organic Solid Waste - Contains p-Hydroxyphenylethyl p-coumarate (CAS: 149030-02-4)."

• Final Routing: Transfer to your Environmental Health and Safety (EHS) department for High-Temperature Incineration . Rationale: Temperatures exceeding 1,000°C are required to completely cleave the aromatic rings and prevent environmental contamination.

Protocol B: Liquid Waste Segregation & Disposal

Because p-HPEpC requires organic solvents for dissolution, the disposal pathway is dictated entirely by the solvent carrier.

• Determine Solvent Classification:

  • If dissolved in Dichloromethane (DCM) or Chloroform: Route to Halogenated Waste.

  • If dissolved in DMSO, Ethanol, or Ethyl Acetate : Route to Non-Halogenated Waste.

  • Rationale: Mixing halogenated and non-halogenated waste can lead to dangerous exothermic reactions and significantly increases the financial cost of waste processing.

• Transfer: Using a dedicated chemical funnel, slowly pour the solution into the appropriate vented waste carboy. Ensure the carboy sits in a secondary containment tray.

• Validation: Cap the carboy tightly. Log the estimated concentration of p-HPEpC and the exact volume of the solvent on the attached hazardous waste log.

Protocol C: Emergency Spill Response

In the event of a spill, immediate containment is required to prevent cross-contamination.

• Isolate: Cordon off the immediate area.

• Neutralize & Absorb:

  • For Powders: Do not sweep. Sweeping aerosolizes the powder. Instead, gently cover the powder with damp absorbent paper towels.

  • For Liquids: Apply an inert absorbent material (e.g., vermiculite or commercial spill sand) around the perimeter of the spill, working inward.

• Recovery: Use non-sparking plastic scoops to transfer the absorbed material into a solid waste container (Follow Protocol A).

• Chemical Decontamination: Wash the affected surface with a 10% sodium hypochlorite (bleach) solution, followed by an ethanol wipe. Rationale: The oxidative power of hypochlorite helps cleave the ester bond and oxidize the phenolic rings, neutralizing residual biological activity.

Waste Segregation Workflow Visualization

To ensure compliance at the bench, follow this logical decision matrix for routing p-HPEpC waste.

Decision matrix for p-HPEpC waste segregation and thermal destruction pathways.

References

• BioCrick. "3,4-Dihydroxy-N-(2-hydroxy-2-phenylethyl)benzamide and related compounds (CAS: 149030-02-4)." BioCrick. Available at:[Link]

• Lan, Y. H., et al. "A new cytotoxic 1-azaanthraquinone from the stems of Goniothalamus laoticus." ResearchGate. Available at:[Link]

• Hu, J. M., et al. "New Bisbibenzyls from Dendrobium falconeri." ResearchGate. Available at:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. 3,4-Dihydroxy-N-(2-hydroxy-2-phenylethyl)benzamide | CAS:1916734-50-3 | Alkaloids | High Purity | Manufacturer BioCrick [biocrick.com]

A Researcher's Guide to Handling p-Hydroxyphenylethyl p-coumarate: A Focus on Personal Protective Equipment

As a novel compound of interest in various research and development sectors, p-Hydroxyphenylethyl p-coumarate demands a rigorous and informed approach to laboratory safety. This guide provides an in-depth, procedural framework for the safe handling of this compound, with a primary focus on the selection, use, and disposal of Personal Protective Equipment (PPE). While a specific Safety Data Sheet (SDS) for p-Hydroxyphenylethyl p-coumarate is not yet widely available, this document synthesizes data from its constituent chemical classes—phenolic compounds and esters—to establish a robust safety protocol.

Hazard Identification: An Evidence-Based Assessment

Understanding the potential hazards is the foundation of any effective safety plan. p-Hydroxyphenylethyl p-coumarate is an ester formed from p-coumaric acid and p-hydroxyphenylethyl alcohol. By examining the known risks of these precursors and the general characteristics of phenolic compounds, we can anticipate the safety considerations for the final product.

• p-Coumaric Acid: This component is known to cause skin irritation, serious eye irritation, and may cause respiratory irritation if inhaled as a dust or aerosol.[1][2][3][4]

• Phenylethyl Alcohol: This precursor is classified as harmful if swallowed and causes serious eye irritation.[5][6][7] It may also cause slight skin irritation.[7]

• Phenolic Compounds (General): This class of chemicals can be toxic and corrosive.[8] They require careful handling to avoid skin contact, inhalation, and ingestion.[9][10]

Based on this analysis, it is prudent to handle p-Hydroxyphenylethyl p-coumarate as a substance that is, at a minimum, a skin and eye irritant, potentially harmful if swallowed, and a respiratory irritant in powdered form.

Core Personal Protective Equipment (PPE) Requirements

The Occupational Safety and Health Administration (OSHA) mandates that employers provide, and employees use, appropriate PPE to mitigate identified hazards in the laboratory.[11][12][13] For p-Hydroxyphenylethyl p-coumarate, a baseline of PPE is required for all handling procedures.

PPE Component	Specification	Rationale for Use
Eye & Face Protection	ANSI Z87.1-compliant safety glasses with side shields (minimum). Goggles and/or a face shield are required when a splash hazard exists.[14]	Protects against potential eye irritation from dust particles or splashes of solutions containing the compound.[2][5][6]
Hand Protection	Disposable nitrile gloves (minimum thickness of 4 mil).	Provides a barrier against incidental skin contact, which may cause irritation.[2][3] Gloves should be changed immediately if contamination is suspected.
Body Protection	A fully buttoned laboratory coat.	Shields skin and personal clothing from spills and contamination.[9][14]
Respiratory Protection	Required when handling the solid compound outside of a certified chemical fume hood.	A NIOSH-approved respirator (e.g., N95) mitigates the risk of inhaling fine dust particles, which may cause respiratory tract irritation.[1][3][15]

Procedural Guidance: From Preparation to Disposal

Safe handling is a process. The following workflow illustrates the critical steps for donning and doffing PPE in the correct sequence to minimize cross-contamination.

Caption: PPE Donning and Doffing Workflow.

Step-by-Step Handling Protocol:

• Preparation :

  • Consult your institution's Chemical Hygiene Plan as required by OSHA.[12][16]

  • Ensure a chemical fume hood is used when weighing or transferring the solid form of p-Hydroxyphenylethyl p-coumarate to prevent inhalation of dust.[1][10]

  • Locate the nearest eyewash station and safety shower before beginning work.[12]

• Donning PPE : Follow the sequence outlined in the diagram above. The principle is to handle "clean" items first.

• Handling the Compound :

  • Avoid all direct personal contact with the substance.[4]

  • Use spatulas or other appropriate tools for transferring solids.

  • When creating solutions, add the solid to the solvent slowly to avoid splashing.

  • Keep containers tightly closed when not in use.[1][2]

• Doffing PPE : The sequence is critical to avoid contaminating yourself with any substance that may be on the exterior of your PPE. Gloves, which are most likely to be contaminated, are removed first.

• Hand Hygiene : Always wash hands thoroughly with soap and water after removing PPE and before leaving the laboratory.[1][2]

Emergency and Disposal Plans

Exposure Response:

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes.[5] Remove contaminated clothing.[1][2] If irritation persists, seek medical attention.[2]

• Eye Contact: Immediately rinse the eyes with an eyewash station for at least 15 minutes, holding the eyelids open.[1][5] Seek immediate medical attention.[2][6]

• Inhalation: Move the individual to fresh air. If symptoms like respiratory irritation develop, seek medical advice.[1]

• Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical attention.[6]

Spill Cleanup:

• Alert personnel in the immediate area.

• Wear the appropriate PPE as described above.

• For solid spills, gently sweep or vacuum the material to avoid creating dust. Place it in a sealed, labeled container for disposal.[15]

• For liquid spills, absorb with an inert material (e.g., vermiculite, sand) and place in a sealed, labeled container.

• Clean the spill area thoroughly.

Disposal:

• Contaminated PPE (gloves, etc.) and waste materials from spills must be disposed of as hazardous waste according to local, state, and federal regulations.[1] Do not dispose of them in the regular trash.

• Never empty chemical waste into drains.[1]

By adhering to these rigorous PPE and handling protocols, researchers can confidently and safely work with p-Hydroxyphenylethyl p-coumarate, ensuring both personal safety and the integrity of their scientific work.

References

• Safety Data Sheet: p-Coumaric acid. (n.d.).
• trans-p-Coumaric Acid - SAFETY DATA SHEET. (2025, April 28). TCI EUROPE N.V.
• Phenylethyl Alcohol (PEA)
• Phenethyl alcohol FPD-2015A-2444 - SAFETY DATA SHEET. (2021, September 8). Perfumer's Apprentice.
• phenylethyl alcohol - Safety D
• Safety Data Sheet Phenethyl alcohol. (n.d.). Metascience.
• p-Coumaric acid - Safety Data Sheet. (2026, January 31). ChemicalBook.
• Safety Data Sheet: p-Coumaric acid. (2025, January 6). HIMEDIA.
• p-Coumaric acid - Material Safety Data Sheet. (n.d.). Santa Cruz Biotechnology.
• A framework for personal protective equipment use in laboratories: regulatory compliance and employee protection. (2025, July 17). PMC.
• Personal Protective Equipment Requirements for Laboratories. (n.d.). Environmental Health and Safety.
• OSHA Lab Safety Equipment: Requirements & Compliance Guide. (2025, November 13).
• Phenyl Ethyl Alcohol Safety D
• 29 CFR 1910.
• KEY ELEMENTS OF A OSHA COMPLIANT LABOR
• How to Perform a Phenol Test for Accurate Chemical Analysis. (2025, December 19).
• Phenol Standard Operating Procedure. (2022, June). Yale Environmental Health & Safety.
• Safety Data Sheet. (2026, January 16). ChemScene.
• Test for Phenolic Group. (n.d.).
• p-Coumaric Acid Safety Data Sheet. (2025, May 28). Cayman Chemical.

Sources

• 1. canbipharm.com [canbipharm.com]
• 2. tcichemicals.com [tcichemicals.com]
• 3. himediadownloads.com [himediadownloads.com]
• 4. datasheets.scbt.com [datasheets.scbt.com]
• 5. shop.perfumersapprentice.com [shop.perfumersapprentice.com]
• 6. directpcw.com [directpcw.com]
• 7. chemtexusa.com [chemtexusa.com]
• 8. courseware.cutm.ac.in [courseware.cutm.ac.in]
• 9. How to Perform a Phenol Test for Accurate Chemical Analysis [irtslab.com]
• 10. ehs.yale.edu [ehs.yale.edu]
• 11. A framework for personal protective equipment use in laboratories: regulatory compliance and employee protection - PMC [pmc.ncbi.nlm.nih.gov]
• 12. labequipmentdirect.com [labequipmentdirect.com]
• 13. mastercontrol.com [mastercontrol.com]
• 14. Personal Protective Equipment Requirements for Laboratories – Environmental Health and Safety [ehs.ncsu.edu]
• 15. westliberty.edu [westliberty.edu]
• 16. cdn.ymaws.com [cdn.ymaws.com]